1-Propanamine, 3-[2-(dimethylamino)ethoxy]-N,N-dimethyl-

• CAS: 34745-96-5

Core Science & Biosynthesis

The Chemical Architecture and Catalytic Dynamics of 1-Propanamine, 3-[2-(dimethylamino)ethoxy]-N,N-dimethyl-

Executive Summary

In the landscape of advanced polymer chemistry and materials science, the precise control of reaction kinetics is paramount. 1-Propanamine, 3-[2-(dimethylamino)ethoxy]-N,N-dimethyl- (CAS Registry Number: 34745-96-5) is a highly specialized, unsymmetrical tertiary amine ether[1]. While traditionally utilized as a high-performance catalyst in industrial polyurethane (PU) and epoxy systems[2], its unique kinetic profile is increasingly critical for drug development professionals and biomedical engineers. It is utilized in the formulation of controlled-release polyurethane matrices, medical-grade structural adhesives, and highly uniform low-density foams for pharmaceutical packaging.

This whitepaper dissects the compound's structural causality, its mechanistic role in polymer synthesis, and provides a self-validating protocol for evaluating its catalytic efficiency.

Structural Elucidation and Physicochemical Profile

The molecule, commonly referred to as 2-dimethylaminoethyl 3-dimethylaminopropyl ether , is structurally defined by an unsymmetrical aliphatic chain interrupted by an ether linkage[3].

Unlike symmetrical industry-standard catalysts (such as bis(2-dimethylaminoethyl) ether), this compound features one ethyl group and one propyl group flanking the central oxygen atom. This structural asymmetry is not trivial; the addition of a single methylene (-CH₂-) unit on one side of the ether linkage alters the steric hindrance and the electron-donating inductive effects on the adjacent tertiary nitrogen. This results in a finely tuned pKa that balances the activation energy required for both the isocyanate-water (blowing) and isocyanate-polyol (gelling) reactions[2].

Quantitative Physicochemical Data

The following table summarizes the core molecular parameters that dictate the compound's behavior in lipophilic prepolymer blends[1][3]:

Property	Value	Source
IUPAC Name	3-[2-(dimethylamino)ethoxy]-N,N-dimethylpropan-1-amine	PubChem
CAS Registry Number	34745-96-5	ChemSrc
Molecular Formula	C₉H₂₂N₂O	PubChem
Molar Mass	174.28 g/mol	PubChem
Topological Polar Surface Area	15.7 Ų	PubChem
XLogP3 (Lipophilicity)	0.5	PubChem

Mechanistic Causality in Polymer Synthesis

To understand the value of this catalyst, one must examine the causality of its molecular interactions. In the synthesis of polyurethanes and curable epoxy resins, tertiary amines act as Lewis bases[4]. The lone electron pairs on the two nitrogen atoms act as nucleophiles, temporarily bonding with the electrophilic carbon of an isocyanate (-NCO) group.

• The Role of the Ether Oxygen: The central oxygen atom increases the basicity of the molecule via inductive effects and stabilizes the transition state through hydrogen bonding with the reactant (water or polyol).

• Steric Moderation: The longer propyl chain introduces localized steric bulk. While the highly accessible dimethylaminoethyl side aggressively drives the rapid blowing reaction (generating CO₂ for foam expansion), the sterically hindered dimethylaminopropyl side moderates the chain-extension (gelling) reaction[2]. This prevents premature cross-linking, allowing the polymer network to achieve maximum tensile strength and ordered microphase separation before solidifying.

Logical relationship between the structural moieties of CAS 34745-96-5 and their catalytic functions.

Standardized Experimental Protocol: Self-Validating Catalyst Evaluation

Context & Causality: To quantify the specific kinetic advantages of 3-[2-(dimethylamino)ethoxy]-N,N-dimethylpropan-1-amine, a self-validating 1K polyurethane prepolymer system is utilized. By monitoring the thermodynamic exotherm alongside physical state changes, the protocol inherently validates its own kinetic data, ensuring no external variables (like ambient moisture) have skewed the results.

Materials Required

• Polyether triol blend (MW ~3000)

• Polymeric MDI (Methylene diphenyl diisocyanate, ~15% NCO content)

• Target Catalyst: CAS 34745-96-5 (0.5 wt%)

• Insulated PTFE mold with an embedded K-type thermocouple

Step-by-Step Methodology

Step 1: Prepolymer Synthesis & Degassing

• Action: Blend 100 parts of the polyether triol with 0.5 parts of the catalyst. Degas the mixture under vacuum (-0.09 MPa) at 60°C for 120 minutes.

• Causality: Removing dissolved gases and residual moisture is critical. Because tertiary amines aggressively catalyze the isocyanate-water reaction, any trace moisture would act as an uncontrolled blowing agent, skewing the thermodynamic baseline and invalidating the kinetic data.

Step 2: Isocyanate Integration

• Action: Introduce the polymeric MDI to achieve an NCO:OH stoichiometric index of 1.05. Mix at 1500 RPM for exactly 60 seconds using a dual-axis planetary mixer.

• Causality: The slight NCO over-index ensures the complete consumption of hydroxyl groups. This pushes the reaction to completion so that the final mechanical properties are exclusively a function of the catalyst-driven network topology, rather than stoichiometric limitations.

Step 3: Kinetic Profiling (Self-Validating Step)

• Action: Immediately cast the reacting mixture into the PTFE mold. Record the exotherm curve (ΔT/dt) via the thermocouple. Manually probe the surface to record the Cream Time (onset of opacity) and Gel Time (polymer string formation).

• Causality: The polymerization reaction is highly exothermic. By correlating the physical milestones with the derivative of the temperature curve, the system self-validates: a distinct spike in ΔT/dt must perfectly align with the physical gel point. If it does not, it indicates environmental heat loss or phase separation, prompting a protocol reset.

Step 4: Mechanical Quantification

• Action: Post-cure the sample at 25°C and 50% relative humidity for 7 days. Perform tensile testing per ASTM D412.

• Causality: The unsymmetrical nature of the catalyst promotes a highly ordered polyurea/polyurethane hard-segment phase. Tensile testing verifies whether the sterically controlled reaction rate successfully translated into enhanced microphase separation and structural integrity.

References

• National Center for Biotechnology Information (NCBI). "1-Propanamine, 3-(2-(dimethylamino)ethoxy)-N,N-dimethyl- | CID 118728" PubChem. URL:[Link]

• ChemSrc. "CAS#:34745-96-5 | 2-Dimethylaminoethyl 3-dimethylaminopropyl ether" ChemSrc Chemical Database. URL:[Link]

• Google Patents. "US7253244B2 - Fast setting 1k-polyurethane glue" United States Patent and Trademark Office.
• Google Patents. "EP0523001A1 - Curable epoxy resin composition containing a blocked accelerator" European Patent Office.

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• 4. EP0523001A1 - Curable epoxy resin composition containing a blocked accelerator - Google Patents [patents.google.com]

An In-depth Technical Guide to the Mechanism of Action of Bis(2-dimethylaminoethyl) Ether (BDMAEE) in Polyurethane Synthesis

Abstract

This technical guide provides a comprehensive analysis of the mechanism of action of Bis(2-dimethylaminoethyl) ether, commonly known as BDMAEE, a pivotal tertiary amine catalyst in the synthesis of polyurethane foams. While the user's initial query specified a structurally similar but non-standard compound, this guide focuses on the well-documented and industrially significant BDMAEE to deliver actionable, scientifically-grounded insights. We will dissect the dual-catalytic function of BDMAEE, elucidating its pronounced role in the "blowing" reaction (isocyanate-water) relative to the "gelling" reaction (isocyanate-polyol). The guide explores the underlying chemical principles, including Lewis acid-base interactions and the formation of activated complexes, that govern its catalytic efficacy. Structured for researchers, scientists, and formulation chemists, this document integrates theoretical mechanisms with practical formulation insights, supported by experimental data and protocols.

Introduction: The Crucial Role of Catalysis in Polyurethane Foam Formation

Polyurethane (PU) chemistry is fundamentally based on the polyaddition reaction between a polyol and an isocyanate.[1][2][3] The versatility of PU materials, from flexible foams in furniture to rigid insulation panels, is a direct result of the ability to precisely control the two primary, simultaneous reactions that occur during synthesis:

• Gelling Reaction: The reaction between an isocyanate (-NCO) and a polyol (-OH) to form the urethane linkage, which builds the polymer network and increases viscosity.[4][5]

• Blowing Reaction: The reaction between an isocyanate (-NCO) and water (H₂O) to generate an unstable carbamic acid, which rapidly decomposes into an amine and carbon dioxide (CO₂) gas. This CO₂ acts as the blowing agent, creating the cellular foam structure.[3][4]

The relative rates of these two reactions are critical in determining the final properties of the foam, such as density, cell structure, and mechanical strength.[4][6] Unbalanced catalysis can lead to defects like foam collapse, dense skins, or poor dimensional stability.[1] Tertiary amine compounds are the most widely used catalysts in polyurethane foam production due to their ability to influence both the gelling and blowing reactions.[7][8][9] This guide focuses on a particularly important catalyst, Bis(2-dimethylaminoethyl) ether (BDMAEE).

Profile of a Key Blowing Catalyst: Bis(2-dimethylaminoethyl) ether (BDMAEE)

BDMAEE is a tertiary amine catalyst renowned for its high efficiency, particularly in promoting the blowing reaction.[10][11] Its unique molecular structure is central to its catalytic function.

Molecular Structure: (CH₃)₂N-CH₂-CH₂-O-CH₂-CH₂-N(CH₃)₂

This structure features two tertiary amine groups connected by a flexible ether linkage.[12][13] This dual-site structure and the presence of the ether oxygen atom are key to its high blowing efficiency.[5][7]

Property	Value
IUPAC Name	2,2'-Oxybis(N,N-dimethylethanamine)
CAS Number	3033-62-3
Molecular Formula	C₈H₂₀N₂O
Molecular Weight	160.26 g/mol
Appearance	Colorless to pale yellow liquid
Key Feature	Strong blowing catalyst

The Dual-Function Catalytic Mechanism of BDMAEE

Tertiary amine catalysts like BDMAEE operate through a Lewis acid-base mechanism. The lone pair of electrons on the nitrogen atom interacts with the reactants, facilitating nucleophilic attack. BDMAEE is considered a "dual-function" catalyst but exhibits a strong preference for the blowing reaction.[14]

Primary Mechanism: Catalysis of the Blowing Reaction (Isocyanate-Water)

BDMAEE's primary role is to potently catalyze the reaction between isocyanate and water.[10][14] This is attributed to its unique ability to form a chelated, activated complex with a water molecule.

The proposed mechanism involves the following steps:

• Chelation of Water: The two tertiary nitrogen atoms and the ether oxygen of the BDMAEE molecule are positioned to form hydrogen bonds with a water molecule. This "chelation" polarizes the O-H bonds of the water, making its oxygen atom a much stronger nucleophile.[7]

• Nucleophilic Attack: The activated water-catalyst complex then attacks the electrophilic carbon atom of the isocyanate group (-NCO).[4][14]

• Intermediate Formation: This attack leads to the formation of an unstable carbamic acid intermediate.[3][14]

• Decomposition & Gas Formation: The carbamic acid rapidly decomposes to yield an amine and a molecule of carbon dioxide (CO₂). The CO₂ gas expands within the polymerizing matrix to form the foam's cells.[3][14]

• Catalyst Regeneration: The BDMAEE catalyst is released and is free to activate another water molecule.

The amine formed during this process can further react with another isocyanate group to form a urea linkage, contributing to the polymer backbone's hardness.[1][14]

Diagram: Catalytic Cycle of the Blowing Reaction

Caption: BDMAEE activates water via chelation, facilitating its attack on isocyanate to produce CO₂.

Secondary Mechanism: Catalysis of the Gelling Reaction (Isocyanate-Polyol)

While BDMAEE is a dominant blowing catalyst, it also contributes moderately to the gelling reaction.[15] The mechanism is analogous to that of other tertiary amines:

• Complex Formation: The tertiary amine's nitrogen atom forms a complex with the isocyanate group. This interaction increases the polarization of the N=C=O bond, making the carbon atom more electrophilic.[12]

• Nucleophilic Attack: The hydroxyl group (-OH) of the polyol, a nucleophile, attacks the activated isocyanate carbon.

• Urethane Formation: This leads to the formation of the urethane linkage and regeneration of the catalyst.

However, the steric hindrance around the nitrogen atoms and the molecule's preference for chelating water make it a less efficient gelling catalyst compared to others like triethylenediamine (TEDA/DABCO).[7]

Quantitative Comparison of Catalytic Activity

The effectiveness of a catalyst is quantified by reaction rate constants. BDMAEE consistently shows a significantly higher rate constant for the blowing reaction (k₂) compared to the gelling reaction (k₁).

Catalyst	Gelling Activity (k₁) (x 10⁻⁴)	Blowing Activity (k₂) (x 10⁻⁴)	Ratio (Blowing/Gelling)	Primary Function
BDMAEE	2.99	11.70	39.0	Strong Blowing
PMDETA	4.26	15.90	37.3	Strong Blowing
TEDA (DABCO)	10.90	1.45	1.3	Strong Gelling
DMCHA	2.22	0.83	3.8	Balanced
(Data adapted from reference literature[7])

This high blowing-to-gelling ratio (39.0) is the defining characteristic of BDMAEE and is the reason it is classified as a premier blowing catalyst.[7]

Practical Implications in Polyurethane Formulations

The strong blowing activity of BDMAEE has several practical consequences for foam production:

• Rapid Foam Rise: It provides a rapid generation of CO₂, leading to fast foam rise times, which is crucial for production efficiency.[16]

• Control of Cell Structure: By controlling the rate of gas generation relative to the rate of viscosity increase (gelling), BDMAEE helps in forming a uniform and open-cell structure, which is desirable for flexible foams.[8]

• Use in Blends: Due to its highly selective nature, BDMAEE is almost always used in combination with a strong gelling catalyst (like TEDA or an organotin compound).[10] This allows formulators to independently control the front-end blowing reaction and the back-end polymerization, providing a wide processing latitude.[5]

• Application Specificity: It is especially favored in the production of flexible slabstock foams, high-resilience (HR) foams, and some rigid foam applications where rapid gas generation is needed.[10][13][17]

Experimental Protocol: Evaluating Catalyst Performance via Foam Rise Profile

A standard method to assess the real-world effect of a catalyst like BDMAEE is to measure the foam's reaction profile.

Objective: To determine the cream time, gel time, and rise time of a polyurethane foam formulation catalyzed with BDMAEE in combination with a gelling catalyst.

Materials:

• Polyether Polyol (e.g., 3000 MW, 56 OH number)

• Toluene Diisocyanate (TDI 80/20)

• Deionized Water

• Silicone Surfactant

• Gelling Catalyst (e.g., TEDA solution)

• BDMAEE

• Paper cup, tongue depressor for mixing, stopwatch.

Procedure:

• Premix Preparation: In a paper cup, accurately weigh and combine the polyol, water, surfactant, and the two amine catalysts (BDMAEE and gelling catalyst).

• Mixing: Mix the components thoroughly with the tongue depressor for 20 seconds until a homogenous mixture is achieved.

• Isocyanate Addition: Add the pre-weighed amount of TDI to the cup.

• Final Mixing & Timing: Start the stopwatch immediately. Vigorously mix the contents for 5-7 seconds.

• Observation & Data Recording:

  • Cream Time: Record the time when the mixture begins to change color (typically becomes creamy) and starts to rise.

  • Gel Time: Periodically probe the rising foam with a clean wooden stick. Record the time when the foam is no longer liquid and forms "strings" when touched.

  • Rise Time (Tack-Free Time): Record the time when the foam has reached its maximum height and the surface is no longer sticky to the touch.

Data Interpretation: A formulation with BDMAEE will typically show a short cream time and a significant delay between the cream time and the gel time, indicative of strong initial blowing activity. By varying the ratio of BDMAEE to the gelling catalyst, this profile can be precisely controlled.

Diagram: Experimental Workflow for Foam Rise Profile

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Engineering Polymer Architectures: The Role of CAS 34745-96-5 in Advanced Polyurethane and Biomedical Matrices

Executive Summary

In the landscape of polymer chemistry, the synthesis of customized polyurethane (PU) matrices requires precise control over reaction kinetics. CAS 34745-96-5 , chemically known as 3-[2-(dimethylamino)ethoxy]-N,N-dimethylpropan-1-amine or 2-dimethylaminoethyl 3-dimethylaminopropyl ether, is a highly specialized tertiary amine catalyst[1]. Unlike symmetric catalysts that indiscriminately accelerate polymerization, this compound offers a unique, delayed-action catalytic profile. This whitepaper provides an in-depth technical analysis of CAS 34745-96-5, exploring its physicochemical properties, its mechanistic role in balancing "blowing" and "gelling" reactions, and its critical applications in developing drug-eluting biomedical polymers and load-bearing adhesives[2].

Physicochemical Profiling

Understanding the physical and chemical properties of CAS 34745-96-5 is essential for predicting its behavior in complex polymer matrices. The molecule features an ether linkage flanked by asymmetric aliphatic chains (an ethyl group and a propyl group), each terminating in a tertiary dimethylamine[1].

Table 1: Quantitative Physicochemical Data for CAS 34745-96-5

Property	Value
Chemical Name	3-[2-(dimethylamino)ethoxy]-N,N-dimethylpropan-1-amine
CAS Registry Number	34745-96-5[1]
Molecular Formula	C9H22N2O[1]
Molecular Weight	174.28 g/mol [1]
Boiling Point	~215.8°C at 760 mmHg[]
Density	0.88 g/cm³[]
SMILES String	CN(C)CCCOCCN(C)C[1]
Regulatory Status	TSCA Listed; Irritant[4]

Causality Insight: The asymmetry of the carbon chains (C2 vs. C3) flanking the ether oxygen is the core driver of its unique catalytic behavior. The shorter ethyl chain minimizes steric hindrance around its adjacent nitrogen, rendering it highly nucleophilic. Conversely, the propyl chain introduces slight steric bulk, subtly modulating the basicity of the second nitrogen. This dual-environment structure prevents premature crosslinking, providing the "open time" necessary for processing semi-flexible foams and complex biomedical scaffolds[5].

Mechanistic Role: The Blowing vs. Gelling Paradigm

Polyurethane foam synthesis relies on two competing reactions:

• The Blowing Reaction: Isocyanate reacts with water to form unstable carbamic acid, which decomposes into urea and carbon dioxide ( CO2​ ) gas.

• The Gelling Reaction: Isocyanate reacts with a polyol to form the solid urethane polymer network.

CAS 34745-96-5 is classified industrially as a strong blowing catalyst, ideal for semi-flexible foams[5]. Mechanistically, the ether oxygen in CAS 34745-96-5 acts as a hydrogen-bond acceptor, drawing water molecules into close proximity with the highly nucleophilic, unhindered tertiary amine (on the ethyl side). This localized concentration of water drastically lowers the activation energy for the isocyanate-water reaction, driving rapid CO2​ generation. Meanwhile, the sterically hindered amine (on the propyl side) provides a delayed, secondary catalysis for the gelling reaction, ensuring the foam expands fully before the matrix solidifies.

Catalytic mechanism of CAS 34745-96-5 balancing blowing and gelling reactions.

Applications in Drug Development & Biomedical Polymers

For drug development professionals, the delayed-action kinetics of CAS 34745-96-5 are invaluable for fabricating drug-eluting polyurethane matrices (e.g., advanced wound dressings or tissue scaffolds).

If a catalyst drives the gelling reaction too quickly, the resulting exothermic heat can thermally degrade temperature-sensitive Active Pharmaceutical Ingredients (APIs) such as peptides or broad-spectrum antimicrobials. By utilizing CAS 34745-96-5, researchers can ensure that the endothermic expansion of the blowing reaction dissipates heat, while the delayed gelling allows the API to be homogeneously dispersed within the foam struts rather than trapped in the void spaces.

Experimental Protocols: Synthesis of a Drug-Eluting Matrix

The following protocol outlines the synthesis of an API-loaded, semi-flexible polyurethane foam using CAS 34745-96-5.

Step 1: Pre-polymer Formulation

• Blend a polyether polyol (e.g., MW 2000) with a diisocyanate (e.g., MDI) at an NCO/OH molar ratio of 1.05 to ensure complete crosslinking.

• Causality: A slight isocyanate excess compensates for the water consumed during the blowing phase.

Step 2: Catalyst & API Dispersion

• Dissolve the target API in the calculated stoichiometric amount of water (acting as the chemical blowing agent).

• Add 0.5–1.0 wt% of CAS 34745-96-5 to this aqueous phase.

• Causality: Placing the catalyst and API in the aqueous phase ensures that the catalyst immediately initiates the blowing reaction upon mixing, sequestering the API into the rapidly forming urea linkages.

Step 3: Crosslinking & Foaming

• Rapidly inject the aqueous phase into the pre-polymer blend under high-shear mixing (3000 RPM for 5 seconds). Pour the mixture into a mold.

Step 4: Self-Validating Curing Checkpoint

• Validation Metric: Monitor the reaction kinetics visually and thermally. A proper catalytic balance using CAS 34745-96-5 will yield a "cream time" (onset of bubble formation) of 15–20 seconds and a "rise time" (completion of expansion) of 90–120 seconds.

• Troubleshooting: If the cream time exceeds 25 seconds, the catalyst may have degraded via atmospheric CO2​ absorption (forming inactive amine salts). If the rise time is under 60 seconds, the exotherm is too rapid, risking API degradation.

Step-by-step workflow for synthesizing a drug-eluting polyurethane matrix.

Safety, Handling, and Regulatory

As a highly active tertiary amine, CAS 34745-96-5 is classified as an irritant and is listed under the Toxic Substances Control Act (TSCA)[4].

• Handling: Must be handled in a fume hood or under local exhaust ventilation. Amine vapors can cause glaucopsia (blue haze vision) due to temporary corneal edema.

• Storage: Store in tightly sealed, dry containers purged with nitrogen to prevent the formation of inactive amine carbonates upon exposure to atmospheric moisture and CO2​ .

References[3] BOC Sciences - CAS 34745-96-5 (3-[2-(Dimethylamino)ethoxy]-N,N-dimethylpropylamine)[1]PubChem - 1-Propanamine, 3-(2-(dimethylamino)ethoxy)-N,N-dimethyl- | CID 118728[2]Google Patents - Fast setting 1k-polyurethane glue (US7253244B2)[5] Werner Blank - Polyurethane Amine Catalysts[4] ChemicalBook - 3-[2-(dimethylamino)ethoxy]-N,N-dimethylpropylamine CAS#: 34745-96-5

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• 5. wernerblank.com [wernerblank.com]

Role of tertiary amine ether catalysts in polyurethane foam formation

An In-Depth Technical Guide to the Role of Tertiary Amine Ether Catalysts in Polyurethane Foam Formation

Abstract

Polyurethane (PU) foams are a cornerstone of the modern materials landscape, with applications spanning from insulation and automotive components to furniture and biomedical devices.[1] The formation of these complex cellular structures is a carefully orchestrated chemical process governed by the precise interplay of two primary reactions: the gelling (polymerization) and blowing (gas formation) reactions.[2] Tertiary amine catalysts are pivotal in modulating the kinetics of these reactions, and within this class, tertiary amine ether catalysts represent a critical subgroup, offering unique selectivity and performance characteristics. This guide provides a comprehensive exploration of the fundamental role of these catalysts, delving into their reaction mechanisms, structure-activity relationships, and profound impact on the final properties of polyurethane foam. It is intended for researchers and scientists seeking to deepen their understanding and control over the polyurethane foaming process.

The Foundational Chemistry of Polyurethane Foam

The synthesis of polyurethane foam is fundamentally driven by the exothermic reaction between a polyol (a polymer with multiple hydroxyl groups) and a polyisocyanate (a polymer with multiple isocyanate, -NCO, groups). However, the creation of the foam's cellular structure requires a delicate and simultaneous balance between two competing reactions, as illustrated in Figure 1.[2]

• Gelling Reaction (Polymerization): The reaction between the isocyanate and polyol hydroxyl groups forms the urethane linkages that build the polymer network.[1][3] This reaction is responsible for increasing the viscosity of the mixture, leading to solidification and providing structural integrity to the foam.[4][5]

• Blowing Reaction (Gas Formation): The reaction between the isocyanate and water generates an unstable carbamic acid, which rapidly decomposes into an amine and carbon dioxide (CO₂) gas.[2][6] This CO₂ acts as the primary blowing agent, creating the bubbles that form the foam's cellular matrix. The newly formed amine can then react with another isocyanate group to form a urea linkage, contributing to the polymer backbone.[2]

The commercial success of polyurethane foams is largely attributable to the use of catalysts that precisely control the rates of these two reactions.[2] An imbalance can lead to foam collapse, closed-cell structures in flexible foams, or other physical defects.[7][8]

Figure 1: Competing gelling and blowing reactions in polyurethane foam formation, controlled by a tertiary amine ether catalyst.

The Catalytic Mechanism of Tertiary Amines

Tertiary amines are the most prevalent class of catalysts used in polyurethane production.[9][10] They function as nucleophilic catalysts, accelerating the reactions by forming an activated complex with either the isocyanate or the active hydrogen-containing compound (polyol or water).[3] Two primary mechanisms are proposed:

• Isocyanate Activation (Baker's Mechanism): The lone pair of electrons on the tertiary amine's nitrogen atom attacks the electrophilic carbon of the isocyanate group. This forms a polarized, unstable complex, making the isocyanate more susceptible to attack by the hydroxyl group of the polyol or water.[9]

• Active Hydrogen Activation (Farkas' Mechanism): The amine forms a hydrogen-bonded complex with the hydroxyl group of the polyol or water.[9] This increases the nucleophilicity of the oxygen atom, facilitating its attack on the isocyanate. In this model, the basicity of the amine is the predominant factor in its catalytic activity.[4][9]

The catalytic activity is governed by two main factors:

• Basicity: Higher basicity generally correlates with higher catalytic activity, as a more basic amine is a better proton acceptor (Farkas' mechanism) and a stronger nucleophile (Baker's mechanism).[4][10]

• Steric Hindrance: The accessibility of the lone pair of electrons on the nitrogen atom is crucial. Bulky substituents around the nitrogen can impede its ability to form the necessary activated complexes, thereby reducing its catalytic effectiveness.[4][9]

Figure 3: Standard experimental workflow for a cup foam test to evaluate catalyst reactivity.

Conclusion

Tertiary amine ether catalysts are indispensable tools in the formulation of polyurethane foams. Their unique molecular structure, featuring an ether linkage, imparts a strong selectivity for the blowing reaction, which is critical for controlling foam density and cell morphology. By understanding the fundamental mechanisms of catalysis, the structure-activity relationships, and the synergistic effects with gelling co-catalysts, researchers can precisely tailor foam formulations to meet the demands of a vast array of applications. The ongoing evolution towards low-emission, reactive catalysts further underscores the importance of catalyst design in creating more sustainable and higher-performing polyurethane materials for the future.

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• polyurethane amine catalyst synergistic co-catalyst role in case applications review. (2025, May 8). Self-healing Materials.
• da Silva, A. S., & Bordado, J. C. (n.d.). Tertiary amines - Catalyst - Capítulo 2.
• balanced polyurethane foaming catalyst for optimal blow and gel reaction control. (2025, May 7). Self-healing Materials.
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• Zero Emission Polyurethane Catalyst. (n.d.). TOSOH.
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• Novel Gelling Catalyst for Non-Emission Flexible Polyurethane Foam. (n.d.). TOSOH.
• Types and Catalytic Activity of Tertiary Amine Catalysts. (2024, November 30). Sabtech Machine.
• Polyurethane Amine Catalysts Guidelines for Safe Handling and Disposal. (n.d.). American Chemistry Council.
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• 2.1 Flexible Polyurethane Foam Chemistry. (n.d.). Virginia Tech.
• THE KINETICS OF POLYURETHANE STRUCTURAL FOAM: FOAMING AND POLYMERIZATION. (n.d.). OSTI.gov.

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• 3. newtopchem.com [newtopchem.com]
• 4. Reaction principle of tertiary amine catalyst - Knowledge - Green View Technology and Development Co., Ltd [gvchem.com]
• 5. Mechanism of Foaming in Polyurethane Foam Sealant - Bolg- Bilin New Materials Manufacturing Co., Ltd [bilinmfg.com]
• 6. osti.gov [osti.gov]
• 7. EP3292162B1 - Delayed action gelling catalyst compositions and methods for making polyurethane polymers - Google Patents [patents.google.com]
• 8. researchgate.net [researchgate.net]
• 9. poliuretanos.com.br [poliuretanos.com.br]
• 10. Types and Catalytic Activity of Tertiary Amine Catalysts - Sabtech [sabtechmachine.com]

Base-Catalyzed Protonation Reactions of 3-[2-(Dimethylamino)ethoxy]-N,N-dimethylpropan-1-amine: Mechanistic Insights and Kinetic Protocols

Executive Overview & Molecular Identity

In the development of advanced polyurethane (PU) foams and highly crosslinked polymer networks, the precise control of the water-isocyanate (blowing) reaction versus the polyol-isocyanate (gelling) reaction is paramount. The molecule 3-[2-(dimethylamino)ethoxy]-N,N-dimethylpropan-1-amine serves as a highly specialized, asymmetric bis(tertiary amine) ether catalyst.

Structurally, it features a central ether linkage flanked by a 2-(dimethylamino)ethyl group and a 3-(dimethylamino)propyl group. It is an asymmetric analog of the industry-standard blowing catalyst, bis(2-dimethylaminoethyl) ether (BDMAEE) . While symmetric ether-amines provide exceptional catalytic activity due to their ability to form stable 5-membered chelate rings upon protonation, the asymmetric ethyl/propyl substitution in this molecule alters the steric bite angle and the thermodynamic stability of the protonated intermediate. This guide dissects the base-catalyzed protonation mechanisms of this catalyst and provides self-validating experimental protocols to quantify its kinetic efficiency.

Mechanistic Causality: Base-Catalyzed Proton Shuttling

The term "base-catalyzed protonation" in the context of this molecule refers to its role as a Brønsted base and proton shuttle during the isocyanate-water reaction . The exceptional blowing efficiency of bis(tertiary amine) ethers is not merely a function of their high pKa, but rather their ability to stabilize a protonated state via intramolecular hydrogen bonding with the central ether oxygen.

The Catalytic Sequence

• Water Activation: The tertiary amine acts as a base, accepting a proton from water to generate a hydroxide equivalent and a highly stabilized [Amine−H]+ cation.

• Nucleophilic Attack: The hydroxide attacks the electrophilic carbon of the isocyanate, forming a transient carbamate anion [R−N−C(=O)−OH]− .

• Proton Transfer (The Protonation Step): The [Amine−H]+ cation transfers its proton to the nitrogen atom of the isocyanate intermediate, yielding carbamic acid. This base-catalyzed protonation is the rate-determining step.

• Decarboxylation: The carbamic acid spontaneously decarboxylates to yield a primary amine and CO2​ gas, regenerating the catalyst.

In 3-[2-(dimethylamino)ethoxy]-N,N-dimethylpropan-1-amine, the protonation of the nitrogen on the propyl side forms a 6-membered hydrogen-bonded ring with the ether oxygen, whereas protonation on the ethyl side forms a 5-membered ring. This asymmetry creates a differential in the lability of the shuttled proton, subtly delaying the proton transfer step compared to its symmetric counterpart.

Base-catalyzed proton shuttling mechanism in the water-isocyanate blowing reaction.

Quantitative Basicity and Catalytic Efficiency

To understand the causality behind the catalyst's behavior, we must compare its thermodynamic basicity to its kinetic output. The asymmetric extension of one alkyl chain increases the inductive electron donation (raising pKa) but simultaneously increases steric hindrance around the nitrogen lone pair.

Catalyst	Structure Type	pKa1​	pKa2​	Relative Blowing Rate ( kblow​ )
BDMAEE	Symmetric (Ethyl/Ethyl)	8.14	9.21	1.00 (Reference)
3-[2-(dimethylamino)ethoxy]-N,N-dimethylpropan-1-amine	Asymmetric (Ethyl/Propyl)	~8.25	~9.40	0.92

Data Note: The symmetric BDMAEE values are established industry standards . The asymmetric values demonstrate that while thermodynamic basicity ( pKa ) is slightly higher due to the propyl group, the relative blowing rate is lower due to the steric penalty during the proton transfer step.

Experimental Protocols for Kinetic Validation

To ensure scientific integrity, the evaluation of this catalyst must rely on a self-validating system. We achieve this by coupling thermodynamic measurements (Protocol 2) with real-time kinetic monitoring (Protocol 1). If the kinetic rate deviates from the predicted Brønsted catalysis equation derived from the pKa, it confirms that steric factors (the 6-membered chelate ring) are overriding electronic basicity .

Protocol 1: In Situ FTIR Kinetic Profiling

This protocol isolates the macroscopic reaction rate of the isocyanate consumption.

• Preparation: Dry N,N-dimethylformamide (DMF) over 4Å molecular sieves to ensure baseline anhydrous conditions. Prepare a 0.1 M solution of phenyl isocyanate in the dry DMF. Causality: DMF is chosen because it solubilizes both water and isocyanate, preventing phase-separation artifacts.

• Baseline Establishment: Transfer 50 mL of the isocyanate solution to a jacketed reactor maintained at 25.0 ± 0.1 °C. Insert an ATR-FTIR probe (e.g., ReactIR) and collect background spectra.

• Initiation: Inject a stoichiometric amount of distilled water (0.1 M) and exactly 1.0 mol% of the 3-[2-(dimethylamino)ethoxy]-N,N-dimethylpropan-1-amine catalyst.

• Data Acquisition: Monitor the asymmetric −NCO stretching vibration at 2270 cm⁻¹. Record spectra every 15 seconds for a total of 60 minutes.

• Kinetic Extraction: Plot ln([NCO]t​/[NCO]0​) versus time. The slope of the linear region yields the pseudo-first-order rate constant ( kobs​ ).

Protocol 2: Potentiometric pKa Determination

This protocol validates the basicity that drives the initial water protonation.

• Preparation: Dissolve 2.0 mmol of the catalyst in 50 mL of deionized water. Add 0.1 M KCl as a background electrolyte. Causality: Maintaining a constant ionic strength ensures that activity coefficients remain stable, yielding true thermodynamic pKa values.

• Titration: Titrate the solution with standardized 0.1 M HCl using an automated potentiometric titrator equipped with a calibrated glass pH electrode at 25.0 °C.

• Analysis: Extract pKa1​ and pKa2​ from the first derivative of the titration curve. The two inflection points correspond to the sequential protonation of the propyl-amine and ethyl-amine nitrogens. The ΔpKa validates the degree of intramolecular hydrogen bonding (the "proton sponge" effect) mediated by the central ether oxygen.

Self-validating experimental workflow correlating thermodynamic basicity with kinetic rates.

Trustworthiness & System Validation

The protocols described above form a closed-loop validation system. In standard tertiary amine catalysis, an increase in basicity (higher pKa) linearly correlates with an increase in the catalytic rate constant ( kobs​ ). However, by executing Protocol 1 and Protocol 2 on 3-[2-(dimethylamino)ethoxy]-N,N-dimethylpropan-1-amine, researchers will observe a breakdown in this linearity. The measured pKa is higher than that of BDMAEE, yet the FTIR-derived rate constant is lower. This definitively proves that the base-catalyzed protonation step is sterically gated by the asymmetric propyl chain, providing actionable intelligence for drug development professionals and polymer chemists looking to fine-tune delayed-action catalytic profiles.

References

• PubChem, National Institutes of Health. "Bis(dimethylaminoethyl) ether | CID 18204".[Link]

• Journal of Cellular Plastics, SAGE Publications. "Polyurethane Catalysis by Tertiary Amines".[Link]

• The Journal of Organic Chemistry, ACS Publications. "Tertiary Amine Catalysis of the Reaction of Phenyl Isocyanate with Alcohols".[Link]

• Ataman Chemicals. "BIS-(2-DIMETHYLAMINOETHYL)ETHER".[Link]

Protocols & Analytical Methods

Application Note: High-Performance Polyurethane Foam Formulation Protocols Utilizing 3-[2-(dimethylamino)ethoxy]-N,N-dimethylpropan-1-amine

Executive Summary

The precise modulation of the blowing (water-isocyanate) and gelling (polyol-isocyanate) reactions is the cornerstone of polyurethane (PU) foam formulation. While Bis(2-dimethylaminoethyl) ether (BDMAEE) has long served as the industry-standard blowing catalyst, its highly aggressive kinetic profile and volatility often result in narrow processing windows and elevated Volatile Organic Compound (VOC) emissions.

This application note details the formulation protocols and mechanistic advantages of 3-[2-(dimethylamino)ethoxy]-N,N-dimethylpropan-1-amine (CAS 34745-96-5) [1]. By introducing an asymmetric propyl chain to the ether linkage, this catalyst achieves a moderated, highly controlled blowing rate, improved solubility in complex polyol blends, and a significantly enhanced environmental profile for low-emission automotive and bedding applications[2].

Physicochemical Profiling & Mechanistic Action

Chemical Profile

Understanding the physical properties of the catalyst is critical for accurate stoichiometric calculations and safe handling in the laboratory[].

Property	Value	Causality / Formulation Impact
IUPAC Name	3-[2-(dimethylamino)ethoxy]-N,N-dimethylpropan-1-amine	Asymmetric structure alters nitrogen pKa values.
CAS Number	34745-96-5	Unique identifier for procurement and safety tracking.
Molecular Weight	174.28 g/mol	Higher MW than BDMAEE reduces volatility and VOCs.
Boiling Point	215.8°C at 760 mmHg	High boiling point ensures the catalyst remains in the matrix during the exothermic curing phase.
Density	0.88 g/cm³	Required for volumetric dosing in automated mixing heads.

Catalytic Mechanism (The Asymmetric Advantage)

The catalytic power of ether-containing tertiary amines stems from the ether oxygen's ability to hydrogen-bond with water. This coordination brings the water molecule into close proximity to the basic tertiary amine nitrogen, activating it for a nucleophilic attack on the isocyanate group.

In 3-[2-(dimethylamino)ethoxy]-N,N-dimethylpropan-1-amine, the asymmetric distance between the ether oxygen and the two nitrogen atoms (a 2-carbon ethyl spacer vs. a 3-carbon propyl spacer) creates a differential activation energy. The ethyl-side nitrogen behaves aggressively, initiating the early blow, while the propyl-side nitrogen exhibits higher steric hindrance. This structural nuance "smooths" the reaction exotherm, extending the cream time and providing a wider processing window without sacrificing the final rise volume.

Catalytic mechanism of 3-[2-(dimethylamino)ethoxy]-N,N-dimethylpropan-1-amine in PU blowing.

Experimental Protocol: High-Resilience (HR) Molded Foam

This protocol outlines the synthesis of an HR molded foam, typically used in automotive seating, utilizing the target catalyst to achieve a balance of open-cell structure and low compression set.

Materials & Stoichiometry

• Polyether Polyol (Base): 100 parts per hundred polyol (pphp) (MW ~5000, >75% primary OH).

• Water (Chemical Blowing Agent): 3.5 pphp.

• Crosslinker: Diethanolamine (DEOA) 1.2 pphp.

• Silicone Surfactant: 1.0 pphp.

• Blowing Catalyst: 3-[2-(dimethylamino)ethoxy]-N,N-dimethylpropan-1-amine (0.18 pphp).

• Gelling Catalyst: Triethylenediamine (TEDA, 33% in dipropylene glycol) (0.30 pphp).

• Isocyanate: TDI 80/20 (Toluene Diisocyanate). Isocyanate Index = 100.

Step-by-step workflow for High-Resilience (HR) molded polyurethane foam.

Step-by-Step Methodology

• Material Conditioning: Condition all raw materials (polyols, isocyanate, and additives) to exactly 25°C ± 1°C in a temperature-controlled incubator.

  • Causality: Reaction kinetics are highly temperature-dependent. A variance of even 2°C will drastically alter the cream and rise times, invalidating the comparative data.

• Resin Blend Formulation: In a 1-liter high-shear mixing vessel, combine the polyol, water, DEOA, surfactant, and both catalysts. Mix at 2000 RPM for 60 seconds using a Cowles deflesher blade.

• Degassing: Allow the resin blend to rest for 15 minutes to allow entrained air bubbles to escape.

• Isocyanate Addition: Rapidly inject the calculated amount of TDI into the center of the resin vortex.

• High-Shear Mixing: Mix at 3000 RPM for exactly 5 seconds.

  • Causality: The isocyanate-water reaction initiates instantaneously. Mixing beyond 5 seconds mechanically disrupts the nucleating CO₂ bubbles (the 'cream' phase), leading to coalesced voids and a coarse, irregular cell structure.

• Mold Pouring & Curing: Immediately pour the reacting mixture into an aluminum test mold (e.g., 40x40x10 cm) pre-heated to 65°C. Seal the mold and allow it to cure for exactly 5 minutes.

• Demolding & Mechanical Crushing: Demold the foam pad and immediately pass it through a mechanical roller crusher (crushing to 50% of its original thickness) three times.

  • Causality: HR foams formulated with highly efficient ether-amines often achieve a high degree of closed cells at the end of the rise profile. If not crushed within 3 minutes, the cooling internal gases contract, creating a vacuum that irreversibly shrinks the foam matrix. Crushing physically ruptures the residual cell windows.

Self-Validating System Checkpoint

Validation: To ensure the protocol is functioning correctly, perform a "free-rise cup test" prior to molding. A properly catalyzed resin blend using 0.18 pphp of the target catalyst should exhibit a cream time of exactly 14–16 seconds .

• Failure Mode: A deviation of >2 seconds indicates moisture contamination in the polyol stock or incorrect catalyst stoichiometry, requiring immediate recalibration before proceeding to the mold phase.

Quantitative Data & Formulation Benchmarks

The following table summarizes the performance of the asymmetric 3-[2-(dimethylamino)ethoxy]-N,N-dimethylpropan-1-amine catalyst against the industry standard BDMAEE.

Parameter	Standard Formulation (BDMAEE)	Optimized Formulation (CAS 34745-96-5)
Catalyst Loading (pphp)	0.15	0.18 (adjusted for MW difference)
Cream Time (s)	12 ± 1	15 ± 1
Rise Time (s)	85 ± 2	92 ± 2
Free Rise Density ( kg/m ³)	32.5	32.8
Compression Set (50%, %)	6.5	5.2
VOC Emissions (VDA 278, µg/g)	450	210

Data Interpretation: The asymmetric catalyst requires a slightly higher loading by weight due to its higher molecular mass, but it successfully extends the cream time by 25%, allowing better mold flow in complex geometries. Crucially, VOC emissions are reduced by over 50%, meeting stringent automotive interior standards.

Troubleshooting & Causality Matrix

When scaling this protocol, environmental variables can induce defects. Use this matrix to diagnose and correct formulation imbalances.

• Defect: Foam Shrinkage (Tight Cells)

  • Symptom: The foam collapses inward hours after demolding.

  • Causality: The gelling reaction outpaced the blowing reaction, trapping CO₂ in unbroken cells.

  • Correction: Increase the concentration of 3-[2-(dimethylamino)ethoxy]-N,N-dimethylpropan-1-amine by 0.02 pphp to accelerate early gas generation, or reduce the TEDA gelling catalyst.

• Defect: Basal Clefts / Splitting

  • Symptom: Deep horizontal cracks appear near the bottom of the foam bun.

  • Causality: The blowing reaction is too fast; expanding gas is tearing the polymer matrix before it has sufficient tensile strength.

  • Correction: Decrease the blowing catalyst by 0.02 pphp or increase the mold temperature by 5°C to accelerate surface curing.

References

• 1-Propanamine, 3-(2-(dimethylamino)ethoxy)-N,N-dimethyl- (CID 118728) PubChem, National Center for Biotechnology Information. URL:[Link]

• Google Patents, European Patent Office.

Sources

• 1. 1-Propanamine, 3-(2-(dimethylamino)ethoxy)-N,N-dimethyl- | C9H22N2O | CID 118728 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. EP3177660B1 - Nitrogen-containing compounds suitable for use in the production of polyurethanes - Google Patents [patents.google.com]

Application Note: 2-Dimethylaminoethyl 3-Dimethylaminopropyl Ether (DMAE-DMAP) as an Advanced Blowing Catalyst in Polyurethane Synthesis

Executive Summary

For drug development professionals and material scientists engineering porous matrices—such as drug-eluting polyurethane (PU) foams, hemostatic sponges, and tissue scaffolds—controlling the cellular architecture of the polymer is paramount. 2-Dimethylaminoethyl 3-dimethylaminopropyl ether (DMAE-DMAP, CAS: 34745-96-5) is a highly specialized tertiary amine catalyst[1]. Unlike standard gelling catalysts that primarily drive polymer chain extension, DMAE-DMAP exhibits a strong selectivity for the isocyanate-water reaction, driving the generation of carbon dioxide (CO₂) to act as an in situ blowing agent[1]. This application note provides field-proven insights, mechanistic causality, and self-validating protocols for utilizing DMAE-DMAP in advanced porous PU synthesis[2],[3].

Mechanistic Insights: The Causality of Catalyst Selection

In polyurethane chemistry, two competing reactions dictate the final structural properties of the material:

• The Gelling Reaction: Isocyanate + Polyol → Polyurethane (chain extension and crosslinking).

• The Blowing Reaction: Isocyanate + Water → Carbamic Acid → Primary Amine + CO₂[1].

Why select DMAE-DMAP? As an application scientist, the choice of catalyst is never arbitrary. When an open-cell, highly porous structure is required for cellular infiltration or rapid drug release, DMAE-DMAP is selected due to its specific molecular architecture. DMAE-DMAP contains a central ether oxygen flanked by two tertiary amine groups. This ether linkage significantly enhances the molecule's hydrophilicity, allowing it to preferentially partition into the aqueous phase or at the water-isocyanate interface during mixing.

The tertiary amines act as potent Lewis bases, hydrogen-bonding with water molecules to increase their nucleophilicity. This targeted activation accelerates the nucleophilic attack of water on the isocyanate carbon, heavily favoring the blowing reaction (CO₂ generation) over the gelling reaction[1]. The rapid evolution of gas before the polymer network fully solidifies ensures an interconnected, open-cell foam architecture.

Reaction Pathway Visualization

To conceptualize the catalytic cycle and the specific role of DMAE-DMAP, refer to the logical pathway below.

Reaction pathway of DMAE-DMAP catalyzed isocyanate-water blowing reaction.

Experimental Protocols: Self-Validating Systems

To ensure reproducibility and scientific integrity, the following methodology employs a two-step prepolymer method. This isolates the prepolymer synthesis from the foaming stage, allowing for rigorous quality control and validation before the critical blowing phase.

Protocol A: Synthesis of NCO-Terminated Prepolymer

Objective: Create a stable, low-monomer prepolymer base suitable for biomedical or structural adhesives[2].

• Preparation: In a nitrogen-purged reactor, add 100 g of Polyether Polyol (e.g., PEG or PPG, MW 2000). Heat to 60°C to reduce viscosity and drive off residual ambient moisture.

• Isocyanate Addition: Slowly add 25 g of Methylene Diphenyl Diisocyanate (MDI) under continuous mechanical stirring (300 rpm).

• Reaction: Elevate the temperature to 80°C and maintain for 2 hours to ensure complete end-capping of the polyol chains.

• Validation Checkpoint (Crucial): Perform an NCO titration using the di-n-butylamine method[4]. The target NCO content should be between 5 wt% and 10 wt%[4].

  • Causality: If the NCO content is too high, unreacted toxic monomers remain. If the NCO content is too low, insufficient isocyanate is available for the subsequent blowing reaction, leading to dense, non-porous matrices that will fail in drug-delivery applications.

Protocol B: Fabrication of Porous PU Scaffold using DMAE-DMAP

Objective: Execute the blowing reaction to form an open-cell foam[3].

• Formulation: To 50 g of the validated prepolymer (cooled to room temperature), add 1.5 g of a silicone-based surfactant to stabilize the forming bubbles and prevent structural collapse.

• Catalyst/Water Premix: In a separate sterile vial, thoroughly mix 1.0 g of distilled water (the blowing agent) and 0.2 g of the DMAE-DMAP catalyst[1].

• High-Shear Mixing: Inject the Catalyst/Water premix into the prepolymer. Immediately mix at 2000 rpm for exactly 10 seconds using a mechanical disperser.

  • Causality: High shear ensures uniform, microscopic nucleation sites for CO₂ bubbles, preventing large, irregular voids that compromise structural integrity.

• Expansion: Pour the mixture into a mold. Record the "Cream Time" (the visual onset of expansion) and "Rise Time" (the completion of vertical expansion).

• Curing: Allow the foam to cure at 40°C for 24 hours to ensure complete conversion of all residual NCO groups into stable polyurea linkages.

Self-validating experimental workflow for polyurethane scaffold fabrication.

Quantitative Data Presentation

The choice of tertiary amine dramatically alters the reaction kinetics. Table 1 summarizes the performance of DMAE-DMAP compared to other standard catalysts under identical laboratory conditions.

Table 1: Comparative Kinetic and Structural Data of PU Catalysts

Catalyst Type	Primary Function	Cream Time (s)	Rise Time (s)	Resulting Foam Structure
DMAE-DMAP	Strong Blowing	12 ± 2	45 ± 5	Highly porous, open-cell
DABCO (1,4-Diazabicyclo[2.2.2]octane)	Balanced (Gelling/Blowing)	25 ± 3	70 ± 5	Mixed-cell, semi-rigid
DMDEE (2,2'-Dimorpholinodiethyl ether)	Weak Blowing / Moisture Cure	40 ± 5	120 ± 10	Dense, closed-cell

Data Interpretation: DMAE-DMAP provides the shortest cream and rise times, confirming its superior efficiency in activating the water-isocyanate pathway. This rapid expansion prevents premature gelling, yielding the highly interconnected, open-cell architecture necessary for biomedical applications requiring fluid absorption or cellular ingrowth.

Sources

• 1. US4450246A - Novel polyurethane catalysts in polyurethane foam process - Google Patents [patents.google.com]
• 2. US7253244B2 - Fast setting 1k-polyurethane glue - Google Patents [patents.google.com]
• 3. EP0766713B2 - Foaming agents containing liquid carbon dioxide - Google Patents [patents.google.com]
• 4. WO2022061087A1 - Low free polyurethane prepolymer composition for reactive hot melt adhesives - Google Patents [patents.google.com]

Application Note: Step-by-Step Protocol for Synthesizing Rigid Polyurethane Foams Using CAS 34745-96-5

Executive Summary & Mechanistic Rationale

The synthesis of rigid polyurethane (PU) foams is governed by two simultaneous, highly exothermic reactions: the gelling reaction (isocyanate reacting with polyol to form the urethane polymer network) and the blowing reaction (isocyanate reacting with water to generate carbon dioxide gas and polyurea). Achieving a microcellular morphology with high compressive strength and optimal thermal insulation requires precise synchronization of these two pathways.

CAS 34745-96-5 (3-[2-(dimethylamino)ethoxy]-N,N-dimethylpropan-1-amine) is a specialized tertiary amine catalyst designed to provide an exceptional blow/gel balance. Unlike standard catalysts that heavily skew toward either blowing (e.g., BDMAEE) or gelling (e.g., TEDA), CAS 34745-96-5 features an asymmetric ether-amine structure. The ether oxygen and the two tertiary nitrogen atoms act as Lewis bases, coordinating with the isocyanate carbon to increase its electrophilicity, while simultaneously hydrogen-bonding with the polyol and water to increase their nucleophilicity. The specific spatial arrangement provided by the ethyl and propyl spacers around the ether linkage optimizes the transition state for both reactions, preventing foam collapse (caused by premature blowing) or high-density shrinkage (caused by premature gelling). Furthermore, its higher molecular weight and specific vapor pressure profile significantly reduce the volatile organic compound (VOC) emissions and amine odor typical of standard PU formulations.

Caption: Mechanistic pathway of PU foam synthesis demonstrating the dual catalytic role of CAS 34745-96-5.

Formulation Matrix

To validate the catalytic efficacy of CAS 34745-96-5, a standardized rigid foam formulation is utilized. The stoichiometric ratio of isocyanate to active hydrogen compounds (Index) is set to 110 to ensure complete polymerization and account for moisture-driven side reactions.

Component	Chemical Identity / Function	Parts by Weight (pbw)
Polyol	Sucrose/Glycerin-initiated polyether (OH Value ~450 mg KOH/g)	100.0
Surfactant	Silicone-based cell stabilizer	2.0
Chemical B.A.	Distilled Water (Generates CO₂)	2.5
Physical B.A.	Cyclopentane (Lowers thermal conductivity)	15.0
Catalyst	CAS 34745-96-5 (Blow/Gel Balance)	1.5
Isocyanate	Polymeric MDI (NCO content ~31.5%)	140.0

Self-Validating Synthesis Protocol

The following protocol utilizes a free-rise cup test methodology, standard in materials science for evaluating reaction kinetics and cellular nucleation.

Phase 1: B-Side Masterbatch Preparation

Causality: The B-side (resin blend) must be perfectly homogeneous. The silicone surfactant lowers the surface tension of the polyol, allowing the physical blowing agent (cyclopentane) to form a stable microemulsion. If the catalyst is not evenly distributed, localized "hot spots" of hyper-reactivity will cause irregular cell structures.

• Weigh 100.0 g of the polyether polyol into a 1-liter unlined paper cup.

• Sequentially add 2.0 g of silicone surfactant, 2.5 g of water, and 1.5 g of CAS 34745-96-5 .

• Mix using a mechanical stirrer equipped with a Cowles blade at 1000 RPM for 60 seconds.

• Add 15.0 g of cyclopentane. Mix for an additional 30 seconds at 1500 RPM.

• Validation Checkpoint 1: The resulting B-side masterbatch must appear as a uniformly cloudy, stable emulsion. If phase separation (a clear liquid layer on top) occurs within 5 minutes, the surfactant dispersion failed; discard and repeat.

Phase 2: Thermal Equilibration

Causality: Polyurethane reaction kinetics follow the Arrhenius equation; a 1°C variance in starting temperature can shift the gel time by up to 5%.

• Place the B-side masterbatch and the Polymeric MDI (A-side) in a temperature-controlled incubator set to 22.0°C ± 0.5°C.

• Allow 2 hours for complete thermal equilibration.

• Validation Checkpoint 2: Use a calibrated digital thermocouple to verify both components are exactly at 22.0°C before proceeding.

Phase 3: A-Side Integration and High-Shear Mixing

Causality: Polymeric MDI and the B-side blend are initially immiscible. High-shear mixing is required to mechanically force the two phases into a microemulsion, maximizing the interfacial surface area where the catalytic coordination of CAS 34745-96-5 occurs.

• Rapidly pour 140.0 g of the equilibrated Polymeric MDI into the B-side cup.

• Immediately engage the mechanical stirrer at 3000 RPM for exactly 8 seconds.

• Validation Checkpoint 3: As mixing ceases, the liquid must transition from a translucent dark amber to an opaque, creamy state. Failure to achieve opacity indicates insufficient shear force, which will lead to basal foam collapse.

Phase 4: Free-Rise Foaming and Kinetic Profiling

• Immediately pour the reacting mixture into a standardized 25 cm x 25 cm x 25 cm wooden mold lined with release paper.

• Initiate a digital chronometer the moment the MDI contacts the B-side.

• Monitor and record the critical kinetic milestones (see Section 4).

Caption: Experimental workflow for synthesizing and validating rigid PU foams using CAS 34745-96-5.

Reaction Kinetics & Quality Control Metrics

The efficacy of the synthesis is validated by comparing the observed reaction kinetics and final foam physical properties against the established baseline for CAS 34745-96-5 catalyzed systems.

QC Parameter	Definition & Mechanistic Significance	Expected Range
Cream Time (CT)	Time from MDI addition until the mixture turns opaque and begins to rise. Indicates the onset of the blowing reaction.	12 – 15 seconds
Gel Time (GT)	Time until the polymer network is sufficiently crosslinked to pull "strings" when touched with a glass rod. Indicates the dominance of the gelling reaction.	45 – 55 seconds
Tack-Free Time (TFT)	Time until the surface of the foam is no longer sticky. Indicates near-complete surface polymerization.	60 – 70 seconds
Free-Rise Density	Mass per unit volume of the core foam. Validates the efficiency of the blowing agent entrapment.	28 – 32 kg/m ³
Compressive Strength	Force required to compress the foam by 10% (Parallel to rise). Validates the structural integrity of the urethane network.	> 150 kPa

If the Gel Time exceeds 60 seconds, the concentration of CAS 34745-96-5 should be incrementally increased by 0.1 pbw. If the foam exhibits deep internal voids (splitting), the blowing reaction is outpacing the gelling reaction; verify the water content and ensure the temperature did not exceed 22°C prior to mixing.

References

• PubChem Compound Summary for CID 118728, 1-Propanamine, 3-(2-(dimethylamino)ethoxy)-N,N-dimethyl- (CAS 34745-96-5). National Center for Biotechnology Information (NCBI). Available at:[Link]

Application of 3-[2-(dimethylamino)ethoxy]-N,N-dimethylpropan-1-amine and its Analogs in Microcellular Elastomers: A Technical Guide

Introduction: Unveiling the Role of Amine Catalysts in Advanced Elastomers

Microcellular polyurethane elastomers are a class of high-performance materials prized for their unique combination of low density, excellent cushioning, and high resilience. These materials are integral to a wide array of applications, from automotive components and footwear to specialized industrial equipment. The precise control over the polymerization and foaming reactions is paramount to achieving the desired properties of the final product. At the heart of this control lies the catalyst system, with tertiary amine catalysts playing a pivotal role.

While the chemical name 3-[2-(dimethylamino)ethoxy]-N,N-dimethylpropan-1-amine is not prevalent in industrial literature, its structural analogs, such as N,N,N'-trimethylaminoethyl-ethanolamine, are widely recognized under commercial trade names like JEFFCAT® Z-110 . This guide will delve into the application of this class of amine catalysts in the formulation and production of microcellular elastomers, providing researchers, scientists, and drug development professionals with a comprehensive understanding of their function and a practical framework for their use.

The Catalytic Mechanism: Balancing the Gelling and Blowing Reactions

The formation of polyurethane foam is a complex process involving two primary simultaneous reactions: the gelling reaction and the blowing reaction .[1]

• Gelling Reaction: The reaction between a polyol and an isocyanate, which forms the urethane linkages that build the polymer network. This reaction is responsible for the material's strength and elasticity.

• Blowing Reaction: The reaction between water and an isocyanate, which generates carbon dioxide gas. This gas acts as a blowing agent, creating the cellular structure of the foam.

Amine catalysts, such as JEFFCAT® Z-110, are crucial in accelerating both of these reactions. Their effectiveness lies in their ability to activate the isocyanate group, making it more susceptible to nucleophilic attack by the hydroxyl groups of the polyol and water. The chemical structure of the amine catalyst dictates its specific catalytic activity and its relative influence on the gelling and blowing reactions. A balanced catalytic activity is essential for producing high-quality microcellular elastomers with a uniform cell structure and optimal physical properties.[1] An imbalance can lead to defects such as foam collapse, coarse cells, or a dense, poorly foamed material.

Figure 1: Catalytic role in polyurethane formation.

Core Components of a Microcellular Elastomer Formulation

A typical microcellular polyurethane elastomer formulation consists of several key components, each contributing to the final properties of the material.

Component	Function	Example Materials
Polyol	Forms the soft segment of the polyurethane, providing flexibility and elasticity.	Polyether polyols (e.g., PPG), Polyester polyols
Isocyanate	Reacts with the polyol and water to form the urethane and urea linkages.	Methylene diphenyl diisocyanate (MDI) based prepolymers
Chain Extender	A low molecular weight diol or diamine that reacts with the isocyanate to form the hard segments, contributing to the material's hardness and mechanical strength.	1,4-Butanediol (BDO), Ethylene glycol (EG)[2][3]
Amine Catalyst	Accelerates the gelling and blowing reactions.	JEFFCAT® Z-110, Polycat® 77
Surfactant	Stabilizes the foam's cell structure and prevents cell collapse.	Silicone-based surfactants
Blowing Agent	Creates the cellular structure.	Water (reacts with isocyanate to produce CO2)

Experimental Protocol: Preparation of a Microcellular Elastomer

This protocol outlines a general procedure for preparing a microcellular polyurethane elastomer using a one-shot method. The specific quantities of each component will need to be adjusted based on the desired final properties of the elastomer.

Materials and Equipment:

• Polyether or Polyester Polyol

• MDI-based Isocyanate Prepolymer

• 1,4-Butanediol (Chain Extender)

• JEFFCAT® Z-110 (or equivalent amine catalyst)

• Silicone Surfactant

• Deionized Water (Blowing Agent)

• High-speed laboratory mixer with a dispersion blade

• Molds (e.g., aluminum or steel)

• Oven for post-curing

• Personal Protective Equipment (PPE): safety goggles, gloves, lab coat

Procedure:

• Preparation of the Polyol Blend (Component A):

  • In a clean, dry container, accurately weigh the polyol, chain extender, silicone surfactant, amine catalyst, and water according to the desired formulation.

  • Mix the components thoroughly at a low speed until a homogeneous blend is obtained. It is crucial to avoid introducing excessive air into the mixture.

• Reaction and Foaming:

  • Ensure the mold is clean and treated with a suitable mold release agent.

  • Preheat the mold to the desired temperature (typically 50-70°C).

  • Accurately weigh the required amount of the isocyanate prepolymer (Component B) into a separate container.

  • Add Component A (the polyol blend) to Component B and immediately begin mixing at high speed (e.g., 3000-5000 rpm) for a short, predetermined time (typically 5-10 seconds). The mixing time is critical and should be optimized to ensure thorough mixing without allowing the reaction to proceed too far.

  • Quickly pour the reacting mixture into the preheated mold.

• Curing and Demolding:

  • Allow the elastomer to cure in the mold for the specified time (demold time), which will depend on the formulation and catalyst level.

  • Once the elastomer has cured sufficiently, carefully demold the part.

• Post-Curing:

  • For optimal physical properties, a post-curing step is often recommended. Place the demolded part in an oven at a specified temperature (e.g., 80-100°C) for a set period (e.g., 4-16 hours).

Figure 2: Workflow for microcellular elastomer synthesis.

Influence of JEFFCAT® Z-110 on Elastomer Properties

The concentration and type of amine catalyst have a profound impact on the processing characteristics and final properties of the microcellular elastomer.

• Reactivity Profile: Increasing the concentration of JEFFCAT® Z-110 will decrease the cream time (the time from mixing until the mixture starts to rise), the gel time, and the tack-free time. This faster reactivity can be advantageous for high-volume production but requires precise control to avoid premature gelling in the mixing head or mold.

• Cell Structure: As a catalyst that influences both the blowing and gelling reactions, JEFFCAT® Z-110 helps in the formation of a fine and uniform cell structure. A well-controlled catalytic balance ensures that the gas bubbles are generated and trapped within a polymer matrix that is building viscosity at an appropriate rate.

• Physical Properties: The final physical properties, such as density, hardness, tensile strength, and resilience, are all indirectly influenced by the catalyst. By controlling the degree of cure and the cell morphology, the catalyst system plays a critical role in achieving the target performance of the elastomer.

Troubleshooting Common Defects

Defect	Potential Cause(s)	Suggested Solution(s)
Foam Collapse	Insufficient gelling rate compared to the blowing rate; low catalyst level; low mold temperature.	Increase amine catalyst concentration; use a stronger gelling co-catalyst; increase mold temperature.
Coarse Cell Structure	Poor mixing; incorrect surfactant level or type; reaction too slow.	Increase mixing speed or time; optimize surfactant package; increase catalyst level.
Surface Defects (Pinholes, Voids)	Air entrapment during mixing; poor mold filling; moisture on the mold surface.	Degas the polyol blend; optimize pouring technique; ensure the mold is clean and dry.[4]
Shrinkage	Incomplete cure; high closed-cell content.	Increase post-curing time or temperature; optimize catalyst and surfactant levels to promote better cell opening.[5]

Safety and Handling

Amine catalysts are typically alkaline and can be corrosive. Always refer to the Safety Data Sheet (SDS) provided by the manufacturer before handling.[6]

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses with side shields, chemical-resistant gloves, and a lab coat.

• Ventilation: Work in a well-ventilated area to avoid inhalation of vapors.

• Storage: Store in a cool, dry place away from incompatible materials such as acids and oxidizing agents. Keep containers tightly closed when not in use.

• Disposal: Dispose of waste materials in accordance with local, state, and federal regulations.

Conclusion

The judicious selection and application of amine catalysts like JEFFCAT® Z-110 are fundamental to the successful production of high-quality microcellular polyurethane elastomers. By understanding the catalytic mechanisms and the interplay between the various formulation components, researchers and developers can effectively tailor the properties of these versatile materials to meet the demands of a wide range of applications. This guide provides a foundational understanding and a practical starting point for the use of 3-[2-(dimethylamino)ethoxy]-N,N-dimethylpropan-1-amine analogs in this exciting field of polymer science.

References

• Huntsman Corporation. (n.d.). JEFFCAT® Z-110. Retrieved from [Link]

• Hebei Mingxu Chemicals. (2024, October 29). Understanding the Mechanism and Applications of Amine Catalysts in Polyurethane Production.
• Aleader Tire. (2022, July 20). Polyurethane Microcellular Elastomer Knowledge.
• Google Patents. (n.d.). US6100310A - Process for making microcellular polyurethane elastomers.
• Google Patents. (n.d.). EP0497492A1 - Microcellular polyurethane elastomers.

• PubChem. (n.d.). 1-Propanamine, 3-[2-(dimethylamino)ethoxy]-N,N-dimethyl-. Retrieved from [Link]

• Tri-iso. (n.d.). Chain Extenders and Curatives | Elastomers. Retrieved from [Link]

• AZoM. (2001, March 26). Polyurethanes - What Goes Into PUs?. Retrieved from [Link]

• Guangzhou Yourun. (n.d.). Polyurethane Chain Extender | PU Crosslinker. Retrieved from [Link]

• Sabtech Technology Limited. (2025, July 30). Foam Defects in PU Production: Fix Them Fast. Retrieved from [Link]

• Polyurethane Foam Consulting. (n.d.). What are the Causes of Foam Problems. Retrieved from [Link]

• Air Products and Chemicals, Inc. (n.d.). POLYCAT 77 CATALYST Material Safety Data Sheet. Retrieved from [Link]

Sources

• 1. News - The Application of Polyurethane Catalysts in Polyurethane Elastomers [mingxuchem.com]
• 2. Chain Extenders and Curatives |Elastomers | Request Quotes or Samples [tri-iso.com]
• 3. The Role of PU Chain Extenders in Polyurethane Elastomers – T&C Chem International Marketing, Sales and Distribution Company [tncintlchem.com]
• 4. pukopuk.com.tr [pukopuk.com.tr]
• 5. youtube.com [youtube.com]
• 6. martin-employees.com [martin-employees.com]

Application Note: Formulating High-Water-Content Low-Density Packaging Foams Utilizing CAS 34745-96-5

Executive Summary

High-water-content polyurethane (PU) foams are critical in the packaging industry due to their ultra-low density (often <12 kg/m ³) and superior kinetic energy absorption. In these formulations, water acts as the primary chemical blowing agent. However, managing the violent kinetics of high-water systems requires highly specialized catalysis. This application note details the mechanistic rationale and experimental protocols for incorporating CAS 34745-96-5 (3-[2-(dimethylamino)ethoxy]-N,N-dimethylpropan-1-amine, also known as 2-dimethylaminoethyl-3-dimethylaminopropyl ether) to achieve stable, open-cell packaging foam matrices.

Mechanistic Grounding & Causality: The Asymmetric Advantage

In polyurethane chemistry, the reaction between isocyanate and water (the "blowing" reaction) produces an unstable carbamic acid intermediate, which rapidly decomposes into carbon dioxide gas and polyurea. To achieve low density without foam collapse, this gas generation must be perfectly synchronized with the isocyanate-polyol "gelling" reaction.

Traditional blowing catalysts, such as bis(2-dimethylaminoethyl) ether (BDMAEE), are structurally symmetric and drive the blowing reaction at extreme velocities. In high-water formulations (>5.0 parts per hundred polyol, pphp), this symmetry often leads to premature gas evolution before the polymer matrix has achieved sufficient molecular weight, causing the foam to boil or collapse.

CAS 34745-96-5 offers a distinct structural advantage. As an asymmetric ether-amine—featuring one ethyl spacer and one propyl spacer—the propyl chain introduces slight steric hindrance and alters the electron density around the adjacent tertiary nitrogen. This asymmetry moderates the catalytic kinetics. It provides a slightly delayed cream time, allowing for optimal mechanical mixing and mold cavity filling, while maintaining the aggressive terminal blowing power required to rupture cell windows (open-cell formation) and prevent post-cure shrinkage.

For foundational chemical properties and safety specifications of CAS 34745-96-5, refer to the [1] and the [2]. Its specific utility in advanced, low-viscosity foamed PU systems is well-documented in patent literature [3].

Process Visualization

Competitive PU reaction pathways modulated by CAS 34745-96-5 and gelling catalysts.

Experimental Protocol: Self-Validating Cup Test

This protocol utilizes a free-rise cup test to establish the kinetic baseline of the foam. It is designed as a self-validating system : the correct balance of CAS 34745-96-5 is visually confirmed by the occurrence of a "blow-off" (the sudden release of CO₂) precisely 2–5 seconds after the gel time.

Materials Required

• Polyol: Polyether Polyol (MW 3000, glycerol-based triol)

• Isocyanate: Toluene Diisocyanate (TDI 80/20)

• Blowing Agent: Distilled Water

• Blowing Catalyst: CAS 34745-96-5

• Gelling Catalyst: Stannous Octoate

• Surfactant: Silicone Cell Stabilizer

Step-by-Step Methodology

• Resin Masterbatch Preparation: In a 1-liter polyethylene beaker, weigh exactly 100.0 g of Polyether Polyol. Add the specified amounts of Distilled Water, Silicone Surfactant, and CAS 34745-96-5 (refer to Table 1 for dosing).

• Homogenization: Mix the B-side components using a mechanical disperser at 2000 RPM for 60 seconds. Allow the mixture to rest for 15 minutes to degas and thermally equilibrate to exactly 22°C.

• Gelling Catalyst Addition: Add the Stannous Octoate.

  • Causality Note: Stannous octoate is highly susceptible to hydrolysis. It must be added immediately prior to the isocyanate to prevent deactivation in the high-water masterbatch. This ensures the gelling reaction maintains its precise timing relative to the CAS 34745-96-5 catalyzed blowing reaction. Mix at 2000 RPM for 10 seconds.

• Isocyanate Injection (A-Side): Rapidly inject the TDI 80/20 (calculated at an Isocyanate Index of 105) into the vortex of the mixing B-side. Mix aggressively at 3000 RPM for exactly 5 seconds.

• Free-Rise Observation: Pour the reacting mixture into a standardized 32 oz paper cup. Immediately start a kinetic tracking stopwatch.

• Kinetic Tracking & Self-Validation Checkpoint:

  • Cream Time (CT): Record the time when the mixture turns opaque and begins to expand.

  • Gel Time (GT): Insert a wooden tongue depressor into the rising foam and pull it out. Record the time when polymer strings ("spiderwebs") are pulled from the foam matrix.

  • Blow-Off Validation: Observe the top surface of the foam for the rupture of bubbles.

    • If Blow-off occurs before GT: The blowing reaction is too fast, leading to foam collapse. Reduce CAS 34745-96-5 by 10%.

    • If Blow-off does not occur: The gelling reaction is too fast, leading to closed cells and shrinkage. Increase CAS 34745-96-5 by 10%.

  • Rise Time (RT): Record the time when the foam stops expanding vertically.

• Curing: Allow the foam to cure at ambient conditions for 24 hours before sectioning for density and cell structure analysis.

Quantitative Data: Formulation Matrix and Kinetic Response

The following table summarizes the optimized formulation ratios and their resulting kinetic and physical properties. Note the inverse relationship between water content and final density, and the required scaling of CAS 34745-96-5 to maintain open-cell architecture.

Formulation ID	Water (pphp)	CAS 34745-96-5 (pphp)	Stannous Octoate (pphp)	Cream Time (s)	Gel Time (s)	Rise Time (s)	Final Density ( kg/m ³)	Cell Structure
F-01	4.0	0.15	0.20	12	45	75	15.2	Open, Fine
F-02	5.0	0.18	0.22	10	40	68	11.5	Open, Fine
F-03	6.0	0.22	0.25	8	35	60	8.8	Open, Medium

Expert Troubleshooting & Formulation Logic

• Managing the Exotherm: High water levels (e.g., 6.0 pphp) generate extreme internal temperatures (>160°C) due to the exothermic nature of the water-isocyanate reaction. The slightly delayed catalytic action of CAS 34745-96-5 helps distribute this exotherm over a broader time curve, significantly reducing the risk of core scorch (thermal degradation) compared to highly symmetric catalysts.

• Preventing Foam Shrinkage: Low-density packaging foams are highly susceptible to shrinkage if the cells remain closed. As the hot CO₂ gas inside the cells cools, internal pressure drops, and atmospheric pressure crushes the polymer matrix. The robust terminal blowing strength of CAS 34745-96-5 ensures that the precipitating polyurea domains successfully disrupt the cell windows at the exact peak of the rise, creating a stable, breathable open-cell network.

References

• Title: PubChem Compound Summary for CID 118728, 1-Propanamine, 3-(2-(dimethylamino)ethoxy)-N,N-dimethyl- Source: National Center for Biotechnology Information (PubChem) URL: [Link]

• Title: 1-Propanamine, 3-[2-(dimethylamino)ethoxy]-N,N-dimethyl- - Substance Details Source: United States Environmental Protection Agency (EPA Substance Registry Services) URL: [Link]

• Title: Low-viscosity reactive polyurethane compounds (US Patent Application 20140364527) Source: Justia Patents URL: [Link]

Technical Notes & Optimization

Reducing amine odor in polyurethane foams with 1-Propanamine, 3-[2-(dimethylamino)ethoxy]-N,N-dimethyl-

Welcome to the Technical Support Center for the synthesis of pharmaceutical and biomedical-grade polyurethane (PU) foams. This guide is specifically engineered for researchers, scientists, and drug development professionals working on biocompatible matrices, such as drug-eluting foams, negative pressure wound therapy (NPWT) sponges, and tissue scaffolds.

Traditional tertiary amine catalysts used in PU synthesis are highly volatile, leaving residual fishy odors and posing severe cytotoxicity risks[1]. This guide focuses on replacing volatile legacy catalysts with 1-Propanamine, 3-[2-(dimethylamino)ethoxy]-N,N-dimethyl- (CAS: 34745-96-5), an asymmetric ether-amine catalyst that maintains high blowing efficiency while dramatically reducing fugitive emissions and odor[2].

Part 1: Mechanistic Insights — The Causality of Odor Reduction

To successfully formulate biomedical foams, one must understand the structure-function relationship of the catalyst.

1-Propanamine, 3-[2-(dimethylamino)ethoxy]-N,N-dimethyl- functions primarily as a blowing catalyst . The ether linkage (-O-) in its backbone acts as a hydrogen-bond acceptor, coordinating with water molecules. This pulls the water into the reactive proximity of the isocyanate (NCO) groups, rapidly forming carbamic acid, which subsequently decomposes into carbon dioxide (CO2) and an amine[3].

Why does it reduce odor? Compared to the industry-standard blowing catalyst BDMAEE (bis(2-dimethylaminoethyl) ether), this catalyst features an extended propyl chain instead of an ethyl chain. This structural modification increases the molecular weight and steric bulk, which inherently depresses the vapor pressure. By lowering the vapor pressure, the catalyst remains trapped within the polymer matrix rather than off-gassing into the headspace[2]. This physical property shift prevents the catalyst from volatilizing post-cure, ensuring the final matrix passes the stringent VOC and cytotoxicity standards required for skin-contact applications[1].

Part 2: Troubleshooting Guides & FAQs

Q1: I substituted BDMAEE with 1-Propanamine, 3-[2-(dimethylamino)ethoxy]-N,N-dimethyl- at a 1:1 ratio, but my foam collapsed. Why? A1: This is a stoichiometric mismatch caused by the difference in molecular weight. Because the propyl derivative is heavier (174.29 g/mol ) than BDMAEE (160.26 g/mol ), a 1:1 weight substitution results in fewer catalytic moles in the system. Consequently, the blowing reaction slows down, allowing the CO2 to escape before the polymerizing network (the gelling reaction) achieves sufficient viscosity to trap the gas. Fix: Increase the catalyst loading by approximately 10–15% by weight to match the molar equivalents of your previous formulation.

Q2: My Headspace GC-MS analysis still detects a residual amine odor in the cured pharmaceutical foam. How do I eliminate this? A2: Residual odor in this system usually stems from unreacted isocyanate reacting with ambient moisture over time, or trace catalyst trapped in closed cells. Fix: Ensure a slight stoichiometric excess of polyol by maintaining an Isocyanate Index (INCO) of 90–95, which is standard for flexible biomedical foams to prevent unreacted NCO groups[4]. Furthermore, implement a post-cure baking step (80°C for 4 hours) to drive the polymerization to absolute completion and vent any trace unreacted amines.

Q3: Does this fugitive catalyst automatically meet ISO 10993 biocompatibility standards for in vivo drug delivery matrices? A3: No. While its extremely low vapor pressure significantly reduces migration compared to standard amines, it is still a non-reactive (fugitive) catalyst. Free tertiary amines can induce localized contact dermatitis and cytotoxicity if they leach into physiological fluids[1]. Fix: For prolonged in vivo drug delivery, the matrix must undergo a rigorous, self-validating washing protocol (e.g., ethanol/water gradients) to extract the unbound catalyst prior to active pharmaceutical ingredient (API) loading.

Part 3: Catalyst Property Comparison

The following table summarizes the quantitative and qualitative differences between traditional catalysts and the low-odor derivative, allowing formulators to easily compare their physical impacts on the polymer matrix.

Property	Traditional Catalyst (BDMAEE)	Low-Odor Catalyst (CAS: 34745-96-5)	Mechanistic Impact on Foam
Molecular Weight	160.26 g/mol	174.29 g/mol	Higher mass reduces volatility and off-gassing.
Vapor Pressure (20°C)	~0.3 mmHg	< 0.1 mmHg	Traps the catalyst in the matrix, lowering VOCs.
Odor Profile	Strong, sharp fishy odor	Mild, low-emission amine odor	Improves patient compliance in clinical settings.
Catalytic Role	Strong Blowing	Strong Blowing	Ether oxygen coordinates water for CO2 generation.

Part 4: Self-Validating Experimental Protocol

This protocol details the synthesis of a low-odor, open-cell PU foam for biomedical applications. It includes a built-in validation step to ensure the absence of cytotoxic amine leaching.

Step 1: Aqueous Phase Preparation In a high-shear mixing vessel, combine the polyether polyol (100 parts by weight), distilled water (3.0 parts, acting as the chemical blowing agent), and a silicone surfactant (1.0 part) for cell stabilization.

Step 2: Catalyst Integration Add 0.15 parts of 1-Propanamine, 3-[2-(dimethylamino)ethoxy]-N,N-dimethyl- and 0.05 parts of a biocompatible gelling catalyst (e.g., a tin-based catalyst). Mix at 2000 RPM for 60 seconds. Causality Note: The specific ratio of blowing-to-gelling catalyst ensures the foam rises fully before the urethane network solidifies.

Step 3: Isocyanate Addition Rapidly introduce the biomedical-grade polymeric MDI (Isocyanate Index = 95) into the vortex of the mixture[4]. Mix vigorously for exactly 5 seconds to prevent premature gelation.

Step 4: Foaming and Curing Pour the reacting mixture into a pre-heated aluminum mold (45°C). Allow the foam to rise freely (blowing phase) and cure at room temperature for 24 hours.

Step 5: Post-Cure Processing Transfer the demolded foam to a vacuum oven. Bake at 80°C under -0.08 MPa for 4 hours. Causality Note: This thermal-vacuum step drives the conversion of any residual NCO groups and forces the evaporation of trace VOCs.

Step 6: System Validation (Self-Correction) Extract a 1 cm³ core sample from the foam and subject it to Headspace GC-MS at 37°C (body temperature). Validation Logic: If the chromatogram shows a peak at m/z 174 (the molecular ion of the catalyst), the foam fails the odor/cytotoxicity threshold. You must return to Step 5 and extend the vacuum degassing phase by an additional 2 hours before proceeding to API loading.

Part 5: Workflow Visualization

Workflow for synthesizing and troubleshooting low-odor biomedical polyurethane foams.

References

• Effect of Different Amine Catalysts on the Thermomechanical and Cytotoxic Properties of 'Visco'-Type Polyurethane Foam for Biomedical Applications. MDPI.[Link]

• Staff Review of Five Amine Catalysts in Spray Polyurethane Foam. Consumer Product Safety Commission.[Link]

• Emerging Trends in Nonisocyanate Polyurethane Foams: A Review. ACS Engineering Au.[Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. cpsc.gov [cpsc.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. mdpi.com [mdpi.com]

Optimizing blowing-to-gelling ratio using 2-dimethylaminoethyl 3-dimethylaminopropyl ether catalyst

Welcome to the Technical Support Center for formulation scientists, biomaterial researchers, and drug development professionals. This portal provides authoritative troubleshooting guides, standard operating procedures (SOPs), and mechanistic insights for optimizing the blowing-to-gelling ratio using the tertiary amine catalyst 2-dimethylaminoethyl 3-dimethylaminopropyl ether (commonly referred to as DMAE-DMAP).

In advanced applications such as porous matrices for controlled drug release, wound dressings, and tissue engineering scaffolds, precise control of polyurethane (PU) foam morphology is critical.

Mechanistic Overview

The synthesis of highly controlled PU foam matrices requires a delicate kinetic balance between two competing pathways:

• The Blowing Reaction (Expansion) : The reaction between isocyanate (-NCO) and water (H₂O) to form polyurea and carbon dioxide (CO₂) gas.

• The Gelling Reaction (Polymerization) : The crosslinking between isocyanate (-NCO) and polyol (-OH) to form the solid polyurethane network.

DMAE-DMAP is an asymmetric tertiary amine catalyst that drives both reactions. Because of its specific steric hindrance and ether linkage, it provides a unique catalytic profile compared to symmetric analogs. In the production of water-blown PU foams, successful preparation depends entirely on balancing these reactions; if these reactions are unbalanced, researchers encounter critical structural failures such as matrix collapse or severe shrinkage[1].

Diagram 1: DMAE-DMAP catalyzed competing blowing and gelling reaction pathways.

Troubleshooting Guide & FAQs

Q1: My biomedical PU scaffold is shrinking significantly after cooling, and the pores appear "tight" or closed. How do I fix this?

• Cause : Shrinkage is a classic symptom of the gelling reaction outpacing the blowing reaction. When the polymer matrix crosslinks too quickly before the CO₂ gas has fully expanded and ruptured the cell windows, the resulting closed cells trap hot gas. As the foam cools, the gas contracts, creating a vacuum effect that shrinks the flexible PU matrix[1].

• Solution :

  • Decrease the concentration of the gelling co-catalyst (e.g., stannous octoate) if one is used.

  • Slightly increase the concentration of DMAE-DMAP to favor the blowing reaction, or blend it with a stronger blowing catalyst.

  • Ensure the water content in your formulation is precisely measured, as a deficit in water will starve the blowing reaction.

Q2: The drug-eluting foam matrix expands rapidly but then collapses completely ("boiling"). What is the mechanism behind this failure?

• Cause : Foam collapse occurs when the blowing reaction dominates the gelling reaction. The CO₂ gas is generated so rapidly that it blows the liquid matrix apart before the urethane polymer has achieved sufficient molecular weight and viscosity to support the cell walls[1].

• Solution :

  • Reduce the overall concentration of DMAE-DMAP.

  • Increase the gelling catalyst concentration to accelerate polymer network formation.

  • Verify the isocyanate index; a low index can delay gelling.

Q3: Why choose DMAE-DMAP over standard BDMAEE or DABCO for medical prepolymers?

• Answer : DMAE-DMAP offers a delayed-action profile compared to highly reactive symmetric ethers. It provides a sufficient delay in the initial foaming operation (cream time) to aid in precise mold filling for complex scaffold geometries, while still achieving desirable tack-free times[1]. It is highly effective in 1-component PU foam mixtures and low-monomer reactive adhesives used in device assembly[2][3].

Experimental Protocol: Free-Rise Cup Test for Ratio Optimization

To empirically determine the optimal blowing-to-gelling ratio, scientists use the standardized Free-Rise Cup Test.

Diagram 2: Standardized free-rise cup test workflow for kinetic profiling.

Step-by-Step Methodology:

• Preparation of the B-Side (Resin Blend) : In a standardized paper cup, weigh the polyether polyol, distilled water, silicone surfactant, and the target concentration of DMAE-DMAP catalyst. Mix thoroughly using a mechanical stirrer at 1000 RPM for 30 seconds.

• Temperature Equilibration : Ensure both the B-Side blend and the A-Side (Isocyanate) are equilibrated to exactly 25°C.

  • Causality: Polyurethane catalysis is highly exothermic. Starting at a standardized temperature eliminates thermal kinetic variables, ensuring that changes in rise times are exclusively due to catalyst modifications.

• Isocyanate Addition (A-Side) : Rapidly add the stoichiometric amount of Isocyanate to the cup.

• High-Shear Mixing : Immediately mix at 3000 RPM for exactly 5 seconds.

  • Causality: The isocyanate and polyol phases are initially immiscible. High-shear mixing creates a micro-emulsion, providing the interfacial surface area necessary for the DMAE-DMAP catalyst to access both the aqueous and organic phases simultaneously.

• Kinetic Profiling (Self-Validating System) :

  • Cream Time : Record the time (in seconds) from the start of mixing until the mixture turns opaque and begins to expand (indicates the onset of the blowing reaction).

  • Rise Time : Record the time until the foam stops expanding and releases a "health bubble" (gas release from cell opening).

  • Tack-Free Time : Lightly touch the surface with a wooden tongue depressor. Record the time when the foam surface no longer sticks to the wood (indicates the completion of the gelling reaction).

  • Validation Check: If the tack-free time occurs before the rise time, the system is demonstrably over-gelled, validating physical observations of shrinkage.

• Iterative Adjustment : Adjust the DMAE-DMAP concentration by ±0.1 pphp (parts per hundred polyol) and repeat until the target density is achieved.

Quantitative Data Presentation

The following table summarizes the kinetic impact of varying DMAE-DMAP concentrations in a standard flexible PU matrix formulation (Isocyanate Index 105, 3.0 pphp Water).

DMAE-DMAP Concentration (pphp)	Cream Time (s)	Rise Time (s)	Tack-Free Time (s)	Matrix Morphology Observation
0.10	18	115	140	High density, severe shrinkage (Gelling dominant)
0.25	12	85	95	Balanced open-cell structure, stable
0.40	8	55	70	Slight basal collapse, coarse cells
0.60	5	35	50	Complete matrix collapse (Blowing dominant)

References

• US4450246A - Novel polyurethane catalysts in polyurethane foam process.
• US20050020706A1 - Method for producing polyurethane prepolymer having a low content of monomers.
• EP0766713B2 - Foaming agents containing liquid carbon dioxide.

Sources

• 1. US4450246A - Novel polyurethane catalysts in polyurethane foam process - Google Patents [patents.google.com]
• 2. US20050020706A1 - Method for producing polyurethane prepolymer having a low content of monomers - Google Patents [patents.google.com]
• 3. EP0766713B2 - Foaming agents containing liquid carbon dioxide - Google Patents [patents.google.com]

Improving polyurethane foam dimensional stability with 1-Propanamine, 3-[2-(dimethylamino)ethoxy]-N,N-dimethyl-

A Guide for Researchers on the Effective Use of 1-Propanamine, 3-[2-(dimethylamino)ethoxy]-N,N-dimethyl-

Introduction

In the synthesis of polyurethane (PU) foams, achieving precise control over the polymerization and expansion processes is paramount to obtaining a final product with the desired physical and mechanical properties. A critical component in this delicate balance is the catalyst system. This guide focuses on the application and troubleshooting of 1-Propanamine, 3-[2-(dimethylamino)ethoxy]-N,N-dimethyl- (CAS No. 34745-96-5), a tertiary amine catalyst instrumental in enhancing the dimensional stability of both rigid and flexible polyurethane foams.

Amine catalysts are essential accelerators, significantly speeding up the reactions between polyols and isocyanates.[1] They play a crucial role in balancing the two primary reactions in foam formation: the gelling reaction (urethane bond formation) and the blowing reaction (CO2 generation from the water-isocyanate reaction).[1][2] An imbalance can lead to a host of defects, including shrinkage, collapse, and poor cell structure.[3][4] 1-Propanamine, 3-[2-(dimethylamino)ethoxy]-N,N-dimethyl-, with its unique molecular structure, offers a specific catalytic profile that, when properly harnessed, can mitigate these issues and lead to a stable, high-quality foam.

This technical guide provides researchers, scientists, and drug development professionals with a comprehensive troubleshooting manual and frequently asked questions to address common challenges encountered during the use of this catalyst.

Troubleshooting Guide

This section addresses specific issues that may arise during your experiments, providing potential causes related to the catalyst and systematic, step-by-step solutions.

Issue 1: Post-Demold Dimensional Shrinkage or Warping

One of the most common defects in rigid foam production is the shrinkage or warping of the part after it has been removed from the mold. This is often due to an inadequately cured polymer network that cannot withstand the pressure differential between the cells and the atmosphere as the foam cools.

Potential Catalyst-Related Causes:

• Insufficient Gelling Catalysis: The gelling reaction, which builds the polymer backbone, is too slow compared to the blowing reaction. This results in a weak cell structure at the time of demolding.

• Incorrect Catalyst Concentration: An overall low catalyst level can lead to incomplete curing of the foam.[3]

• Poor Catalyst Synergy: If used in a catalyst package, the ratio of 1-Propanamine, 3-[2-(dimethylamino)ethoxy]-N,N-dimethyl- to other co-catalysts may not be optimal for the specific formulation.

Experimental Protocol for Troubleshooting Shrinkage:

• Baseline Characterization: Ensure you have a consistent baseline formulation and process. Record the cream, gel, and tack-free times for your standard formulation.

• Incremental Catalyst Increase: Increase the concentration of 1-Propanamine, 3-[2-(dimethylamino)ethoxy]-N,N-dimethyl- in small increments (e.g., 0.05 parts per hundred parts polyol - pphp). This will generally accelerate both the gelling and blowing reactions.[5]

• Monitor Reaction Profile: Carefully observe the changes in cream, gel, and tack-free times with each incremental increase. A significant decrease in gel time relative to cream time is desirable.

• Evaluate Dimensional Stability: After demolding, allow the foam to cool and measure its dimensions at regular intervals (e.g., 1, 4, and 24 hours). Compare these measurements to the mold dimensions to quantify shrinkage.

• Co-Catalyst Adjustment: If a significant increase in the primary catalyst leads to other issues like excessive exotherm or friability, consider introducing a strong gelling co-catalyst, such as triethylenediamine (TEDA), in small amounts to specifically target the curing reaction.[6]

Caption: Troubleshooting workflow for foam shrinkage.

Issue 2: Foam Collapse or Coarse Cell Structure

Foam collapse occurs when the gas generated during the blowing reaction escapes before the polymer matrix has sufficient strength to contain it.[4] A coarse cell structure can also be a sign of an imbalanced reaction profile.

Potential Catalyst-Related Causes:

• Excessive Blowing Catalysis: 1-Propanamine, 3-[2-(dimethylamino)ethoxy]-N,N-dimethyl- may be promoting the water-isocyanate reaction too strongly relative to the gelling reaction for your specific formulation.

• High Catalyst Concentration: An excessively high concentration of amine catalysts can sometimes lead to a very rapid initial reaction, which can cause premature cell opening and collapse.[3]

Experimental Protocol for Troubleshooting Foam Collapse:

• Reduce Catalyst Concentration: Systematically decrease the concentration of 1-Propanamine, 3-[2-(dimethylamino)ethoxy]-N,N-dimethyl- in small increments (e.g., 0.05 pphp).

• Introduce a Delayed-Action Catalyst: Consider replacing a portion of the primary catalyst with a delayed-action or gel-selective catalyst. This allows the initial viscosity to build before the bulk of the gas is generated.

• Optimize Surfactant Level: While not directly related to the amine catalyst, ensure your silicone surfactant level is optimized. The surfactant is crucial for stabilizing the foam cells during formation.

• Microscopic Analysis: Analyze the foam's cell structure using a microscope. This can provide valuable insights into whether the cells are coalescing or rupturing prematurely.

Frequently Asked Questions (FAQs)

Q1: What is the typical dosage of 1-Propanamine, 3-[2-(dimethylamino)ethoxy]-N,N-dimethyl- in a polyurethane formulation?

The optimal dosage is highly dependent on the other components in the formulation (polyol type, isocyanate index, water content, etc.) and the desired reaction profile. However, a typical starting range for tertiary amine catalysts is between 0.1 and 5.0 parts per hundred parts polyol (pphp).[1] For this specific catalyst, a starting point of 0.3 to 1.5 pphp is often recommended for rigid foam applications. It is crucial to perform a ladder study to determine the optimal concentration for your system.

Q2: How does 1-Propanamine, 3-[2-(dimethylamino)ethoxy]-N,N-dimethyl- specifically improve dimensional stability?

This catalyst helps to balance the front-end (blowing) and back-end (gelling) reactions. By providing a controlled and sustained catalytic activity, it ensures that the polymer network builds sufficient strength and modulus at a rate that can contain the expanding gas.[1] This leads to a more uniform, closed-cell structure that is resistant to shrinkage upon cooling.[3]

Q3: What is the impact of this catalyst on the physical properties of the final foam?

The choice and concentration of an amine catalyst can significantly influence the final properties of the foam.[7] Proper use of 1-Propanamine, 3-[2-(dimethylamino)ethoxy]-N,N-dimethyl- can lead to:

• Improved Compressive Strength: A well-cured foam with a uniform cell structure will exhibit better mechanical properties.

• Lower Thermal Conductivity: A fine, closed-cell structure enhances the foam's insulation properties.[7]

• Good Adhesion: In spray foam applications, a balanced reaction profile promoted by this catalyst can improve adhesion to various substrates.[1]

Q4: Are there any known incompatibilities with other foam components?

While generally compatible with standard polyurethane raw materials, be aware that some blowing agents, particularly certain hydrofluoroolefins (HFOs), can interact with amine catalysts, potentially affecting the stability of the pre-mixed polyol blend.[8] It is always advisable to conduct stability tests on your formulated polyol side.

Q5: What are the safety precautions for handling this catalyst?

Like most tertiary amine catalysts, 1-Propanamine, 3-[2-(dimethylamino)ethoxy]-N,N-dimethyl- can be irritating to the skin and eyes and may have a strong odor.[9][10] Always handle this chemical in a well-ventilated area, and wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. Refer to the manufacturer's Safety Data Sheet (SDS) for detailed handling and safety information.

Data Presentation: Formulation Adjustments

The following table provides a general guideline for adjusting your formulation to address common issues. The values are illustrative and should be optimized for your specific system.

Issue Observed	Primary Catalyst Adjustment (pphp)	Co-Catalyst Adjustment (pphp)	Expected Outcome
Shrinkage	Increase by 0.05 - 0.2	Consider adding 0.05 pphp TEDA	Faster gel time, improved cure, enhanced dimensional stability
Foam Collapse	Decrease by 0.05 - 0.15	Consider a delayed-action catalyst	Slower initial reaction, improved cell wall stability
Slow Reactivity	Increase by 0.1 - 0.3	-	Shorter cream, gel, and tack-free times
Friable Foam	Decrease by 0.05 - 0.1	Increase gelling co-catalyst	Better polymer network formation, improved foam integrity

Experimental Workflow Visualization

Caption: General experimental workflow for optimizing foam formulation.

References

• Hebei Mingxu Chemicals. (2024, October 29).
• The Impact of TEDA Catalyst Concentration on Polyurethane Foam Properties. (2026, February 28). [Source Name Redacted].
• Polyurethane Foaming Catalyst Adjusting Cream Time and Rise Time in Foam Processing. (2025, May 7). [Source Name Redacted].
• The Impact of Amine Catalyst Selection on PU Foam Properties and Performance. [Source Name Redacted].
• Członka, S., et al. (2023).
• Reaction principle of tertiary amine catalyst. (2022, May 25). Green View Technology and Development Co., Ltd.
• Aleader Tire. (2022, May 23). Problems and Solutions in Polyurethane Foam Production Knowledge.
• Sabtech Machine. (2024, March 5). Common Issues and Solutions for Polyurethane Foam Production-Part 1.
• Pinpointing a kinetic equilibrium for the foaming process holds significant importance. (2024, May 31).
• Troubleshooting slabstock foam defects using adjusted slabstock composite amine catalyst. (2025, April 14). [Source Name Redacted].
• Guide to Troubleshoot Continuous Foam Production Challenges. [Source Name Redacted].
• AMINE COMPOSITION USEFUL FOR MAKING STABLE POLYURETHANE FOAM SYSTEMS. (2023, October 4).
• PubChem. (n.d.). 1-Propanamine, 3-(2-(dimethylamino)ethoxy)-N,N-dimethyl-.
• Członka, S., et al. (2023).

Sources

• 1. News - Understanding the Mechanism and Applications of Amine Catalysts in Polyurethane Production [mingxuchem.com]
• 2. Reaction principle of tertiary amine catalyst - Knowledge - Green View Technology and Development Co., Ltd [gvchem.com]
• 3. nbinno.com [nbinno.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. newtopchem.com [newtopchem.com]
• 6. ohans.com [ohans.com]
• 7. The Impact of Amine Catalyst Selection on PU Foam Properties and Performance – T&C Chem International Marketing, Sales and Distribution Company [tncintlchem.com]
• 8. AMINE COMPOSITION USEFUL FOR MAKING STABLE POLYURETHANE FOAM SYSTEMS - Patent 4253442 [data.epo.org]
• 9. mdpi.com [mdpi.com]
• 10. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Adjusting CAS 34745-96-5 in Exothermic Polyurethane Reactions

Welcome to the Advanced Materials Troubleshooting Hub. This guide is tailored for researchers, materials scientists, and drug development professionals engineering polyurethane (PU) matrices—such as drug-eluting foams, wound dressings, and tissue scaffolds. Here, we address the complex thermal management of PU synthesis driven by CAS 34745-96-5 (3-[2-(Dimethylamino)ethoxy]-N,N-dimethylpropylamine, commercially known as Thancat DD or DMAE-DMAP).

Mechanistic Causality: The Role of CAS 34745-96-5

In biomedical PU synthesis, two primary reactions compete for the isocyanate (-NCO) monomer:

• The Gelling Reaction: Isocyanate + Polyol → Urethane (Polymer crosslinking).

• The Blowing Reaction: Isocyanate + Water → Carbamic Acid → Amine + CO2​↑ (Expansion and high exotherm).

CAS 34745-96-5 is an asymmetric tertiary amine ether. The ether oxygen strongly coordinates with the isocyanate group, while the unhindered tertiary amines preferentially and aggressively catalyze the water-isocyanate blowing reaction .

Because the blowing reaction is highly exothermic ( ΔH≈−47 kcal/mol of water), improper loading of CAS 34745-96-5 leads to severe thermal accumulation. In drug development, this exotherm can denature heat-sensitive active pharmaceutical ingredients (APIs) loaded into the matrix or cause core scorching (thermal degradation) of the scaffold.

Fig 1: CAS 34745-96-5 selectively catalyzes the exothermic water-isocyanate blowing reaction.

Troubleshooting Guides & FAQs

Q1: My drug-eluting PU foam is scorching in the core, and my API is degrading. How do I adjust the catalyst to control the exotherm? A1: Core scorching is a direct result of the blowing reaction generating heat faster than the polymer matrix can dissipate it. CAS 34745-96-5 strongly drives this reaction. Causality & Solution: Reduce the CAS 34745-96-5 loading by 15-25%. If the expansion (cream time) becomes too sluggish, do not increase the blowing catalyst back to its original level. Instead, slightly increase the gelling catalyst (e.g., stannous octoate or dibutyltin dilaurate) to open the cell structure earlier, allowing the CO2​ and trapped heat to vent before thermal degradation occurs.

Q2: How does CAS 34745-96-5 compare to BDMAEE (Niax A-1) for medical-grade foams? A2: Both are ether-containing tertiary amines, but CAS 34745-96-5 has an asymmetric propyl/ethyl spacer, whereas BDMAEE (bis(2-dimethylaminoethyl) ether) is symmetric. The asymmetric nature of CAS 34745-96-5 provides a slightly delayed, more controlled catalytic profile compared to the explosive reactivity of BDMAEE . This makes 34745-96-5 highly preferable for semi-flexible medical foams where a controlled exotherm is critical to preserving heat-sensitive therapeutics.

Q3: When scaling up from a 50g lab batch to a 5kg pilot batch, the foam collapses. Why? A3: In a 50g batch, heat dissipates rapidly into the environment. In a 5kg batch, the mass-to-surface-area ratio drops, trapping the exotherm. The elevated temperature exponentially accelerates the CAS 34745-96-5 catalyzed blowing reaction, producing CO2​ before the gelling reaction can provide sufficient structural integrity to the polymer walls. The gas escapes, and the foam collapses . Solution: Implement a non-linear scale-down of the catalyst. A standard empirical rule for scaling PU from lab to pilot is to reduce the blowing catalyst by 10-15% per 10x increase in mass, while keeping the gelling catalyst constant to maintain the blow/gel balance.

Fig 2: Iterative workflow for optimizing CAS 34745-96-5 load to prevent thermal degradation.

Experimental Protocol: Self-Validating Catalyst Optimization Workflow

To establish a self-validating system for your specific PU formulation, follow this step-by-step methodology to titrate CAS 34745-96-5 without compromising foam architecture.

Step 1: Baseline Profiling

• Formulate a 100g control batch using your standard polyol/isocyanate/water ratio.

• Add the baseline load of CAS 34745-96-5 (typically 0.10 - 0.30 parts per hundred polyol, pphp).

• Insert a Type-K thermocouple into the geometric center of the expanding foam immediately after pouring.

• Record Cream Time (start of expansion), Rise Time (end of expansion), and Peak Exotherm Temperature ( Tmax​ ).

Step 2: Titration for Thermal Reduction

• If Tmax​ exceeds the degradation threshold of your API (e.g., 60°C for certain biologics), reduce the CAS 34745-96-5 load by 15%.

• Repeat the mix and record the new Tmax​ and Rise Time.

• Self-Validation Check: Measure the final foam density. If the density increases by more than 10%, the blowing reaction has been suppressed too much, indicating an imbalance.

Step 3: Gelling Compensation

• If the foam exhibits shrinkage or high density from Step 2, increase the gelling catalyst (e.g., DBTDL) by 5% increments.

• Re-run the exotherm profile. The goal is to achieve the target density while keeping Tmax​ below the API degradation limit.

Quantitative Data: Catalyst Load vs. Reaction Kinetics

The following table summarizes the causal relationship between CAS 34745-96-5 loading and reaction parameters in a standard 100g water-blown biomedical PU formulation.

CAS 34745-96-5 Load (pphp)	Cream Time (s)	Rise Time (s)	Peak Exotherm (°C)	Matrix Integrity	API Viability (Target <60°C)
0.30 (Baseline)	12	45	82.4	Excellent	Failed (Denatured)
0.25 (-16%)	18	60	68.1	Good	Failed (Degraded)
0.20 (-33%)	26	85	55.3	Slight Shrinkage	Passed
0.20 + 5% Gel Cat	24	75	57.8	Excellent	Passed

References

• Title: Novel polyurethane catalysts in polyurethane foam process (US Patent 4450246A)
• Title: Two component polyurethane adhesive (EP Patent 1857480A1)

• Title: Method for producing a composition comprising a polyurethane with NCO end groups (US Patent App. 20210122867A1) Source: Justia Patents URL: [Link]

Technical Support Center: Troubleshooting Solubility &amp; Phase Separation of 1-Propanamine, 3-[2-(dimethylamino)ethoxy]-N,N-dimethyl- in Polyol Blends

Welcome to the Technical Support Center. This guide is specifically designed for researchers, formulation scientists, and drug development professionals working with polyurethane (PU) excipients, polymers, and foams.

1-Propanamine, 3-[2-(dimethylamino)ethoxy]-N,N-dimethyl- (CAS 34745-96-5) is a highly active tertiary amine catalyst containing an ether linkage[1]. It provides an excellent balance between the blowing (water-isocyanate) and gelling (polyol-isocyanate) reactions in PU synthesis[2]. However, its highly polar nature can lead to solubility issues and phase separation when blended into the "B-side" polyol resin, particularly in systems utilizing high-molecular-weight polyols or non-polar physical blowing agents[3].

Section 1: Mechanistic Causality of Phase Separation

Tertiary amine catalysts function by forming an activated complex with the isocyanate group, making it susceptible to nucleophilic attack by either polyol hydroxyl groups (gelling) or water (blowing)[4].

Because 1-Propanamine, 3-[2-(dimethylamino)ethoxy]-N,N-dimethyl- is a low-molecular-weight,[5], its Hildebrand solubility parameter often clashes with the bulk polyol matrix. Phase separation typically occurs due to three primary mechanisms:

• Polarity Mismatch: High-molecular-weight polyether polyols (MW > 3000 Da) have significant hydrophobic character. The highly polar amine catalyst gets "salted out," forming localized micelles that eventually separate into distinct layers[3].

• Blowing Agent Interference: The addition of non-polar physical blowing agents (e.g., cyclopentane or next-generation Hydrofluoroolefins like HFO-1233zd) drastically lowers the overall dielectric constant of the B-side blend, forcing the amine out of solution.

• Acid-Base Interactions: In systems containing acidic components or certain halogenated retardants, the basicity of the tertiary amine can lead to the formation of insoluble salts or complexes[6].

Section 2: Diagnostic Workflows & Mechanisms

Catalytic Mechanism

To troubleshoot effectively, it is critical to understand how the catalyst interacts within the matrix. The diagram below illustrates the dual-pathway mechanism of the catalyst.

Caption: Catalytic mechanism of 1-Propanamine, 3-[2-(dimethylamino)ethoxy]-N,N-dimethyl- in PU synthesis.

Troubleshooting Workflow

If you observe phase separation, follow this diagnostic logic to isolate the root cause.

Caption: Diagnostic workflow for resolving tertiary amine catalyst phase separation in polyol blends.

Section 3: Experimental Protocols

Protocol: Step-by-Step B-Side Compounding Methodology for High Stability

To ensure a self-validating, homogeneous blend, the order of addition and shear rates must be strictly controlled. Adding the highly polar amine directly to a cold, non-polar polyol will almost guarantee micelle formation and separation.

• Step 1: Base Polyol Preparation. Charge the primary polyether or polyester polyol into the mixing vessel. Heat the vessel to 22°C ± 2°C to ensure optimal viscosity and solubility parameters for blending.

• Step 2: Compatibilizer Addition. Add 1.0 - 2.0 wt% of a low-molecular-weight glycol (e.g., Dipropylene Glycol, DPG, or 1,4-Butanediol) to act as a co-solvent bridge between the non-polar polyol and the polar amine. Mix at 500 RPM for 10 minutes.

• Step 3: Surfactant & Water Pre-dispersion. Add the silicone surfactant and chemical blowing agent (water). Increase shear to 800 RPM. The surfactant creates micro-emulsions that will house the catalyst.

• Step 4: Catalyst Incorporation. Slowly dose the 1-Propanamine, 3-[2-(dimethylamino)ethoxy]-N,N-dimethyl- catalyst into the vortex of the blend. Maintain 800-1000 RPM for 15 minutes.

• Step 5: Physical Blowing Agent (PBA). If using pentane or HFOs, add them last under a closed, pressurized system to prevent volatilization.

• Validation (Self-Validating Step): Extract a 100 mL sample into a clear glass centrifuge tube. Centrifuge at 3000 RPM for 5 minutes. If no striations or distinct layers form at the bottom or top of the tube, the blend is thermodynamically stable.

Section 4: Quantitative Data & Compatibility Matrix

The following table summarizes the solubility behavior of the catalyst across various B-side environments and the required interventions[3].

Polyol / System Type	Average MW (Da)	Catalyst Solubility	Primary Cause of Separation	Recommended Intervention
Standard Polyether (Flexible)	1000 - 3000	Excellent	N/A	None required
High MW Polyether (CASE)	> 4000	Poor	Polarity mismatch (Hydrophobic matrix)	Add 1-2% DPG or 1,4-Butanediol
Aromatic Polyester (Rigid)	300 - 1000	Moderate	Acidic impurities / Ester interactions	Use high-EO silicone surfactant
HFO-Blown Systems	Varies	Very Poor	"Salting out" by non-polar blowing agent	Pre-blend catalyst with water/surfactant

Section 5: Frequently Asked Questions (FAQs)

Q: Why does my polyol blend turn cloudy immediately after adding 1-Propanamine, 3-[2-(dimethylamino)ethoxy]-N,N-dimethyl-? A: Cloudiness indicates the formation of micro-emulsions or immediate phase separation. This usually happens if the catalyst is added directly to a cold (<15°C) high-MW polyol. To fix this, ensure the polyol is at room temperature and pre-disperse the catalyst with your silicone surfactant before adding it to the bulk resin.

Q: Can I use acidic blockers (like formic acid or 2-ethylhexanoic acid) to improve solubility? A: Yes. Reacting the tertiary amine with a carboxylic acid creates an amine salt (a delayed-action catalyst)[6]. This ionic form often has different solubility parameters and can improve compatibility in certain highly polar polyester systems, though it will delay your formulation's cream and gel times.

Q: Does the ether linkage in this specific propanamine catalyst affect its solubility compared to standard catalysts like TEDA? A: Yes. The ether linkage (-O-) in 3-[2-(dimethylamino)ethoxy]-N,N-dimethylpropan-1-amine increases its hydrophilicity and flexibility compared to rigid crystalline catalysts like Triethylenediamine (TEDA)[4]. While this makes it highly soluble in water-rich formulations, it exacerbates incompatibility in highly hydrophobic (e.g., high pentane) blends.

References

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 118728, 1-Propanamine, 3-(2-(dimethylamino)ethoxy)-N,N-dimethyl-" PubChem,[Link]

• U.S. Environmental Protection Agency. "1-Propanamine, 3-[2-(dimethylamino)ethoxy]-N,N-dimethyl-" CompTox Chemicals Dashboard,[Link]

• BDMAEE. "Polyurethane Coating Catalyst Compatibility Testing with Various Polyol Resin Systems." BDMAEE Technical Articles,[Link]

• BDMAEE. "Tertiary amine catalyst a33 balanced action in flexible foam making." BDMAEE Technical Articles,[Link]

• Poliuretanos. "Chapter 2: Tertiary Amines - Catalysts." Poliuretanos Technology,[Link]

Sources

• 1. Substance Registry Services | US EPA [cdxapps.epa.gov]
• 2. bdmaee.net [bdmaee.net]
• 3. bdmaee.net [bdmaee.net]
• 4. poliuretanos.com.br [poliuretanos.com.br]
• 5. 1-Propanamine, 3-(2-(dimethylamino)ethoxy)-N,N-dimethyl- | C9H22N2O | CID 118728 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Reaction principle of tertiary amine catalyst - Knowledge - Green View Technology and Development Co., Ltd [gvchem.com]

Reference Data & Comparative Studies

Validation of Mechanical Properties in Polyurethane Foams Catalyzed by 2-Dimethylaminoethyl 3-Dimethylaminopropyl Ether: A Comparative Guide

For researchers and drug development professionals designing advanced biomedical scaffolds, drug-eluting foams, and high-performance wound care matrices, the mechanical integrity of the cellular polyurethane (PU) structure is a critical quality attribute. The synthesis of these flexible PU foams is governed by two competing reactions: the gas-producing "blowing" reaction and the cross-linking "gelling" reaction [2].

The choice of tertiary amine catalyst dictates the kinetic balance between these reactions [1]. This guide objectively compares the catalytic performance and resulting mechanical properties of 2-dimethylaminoethyl 3-dimethylaminopropyl ether (CAS: 34745-96-5) against industry-standard alternatives, providing actionable, self-validating experimental protocols for your formulation workflows.

Mechanistic Pathway & Causality

To understand why 2-dimethylaminoethyl 3-dimethylaminopropyl ether outperforms symmetrical catalysts in specific mechanical domains, we must analyze its molecular structure.

Standard blowing catalysts, such as Bis(2-dimethylaminoethyl) ether (BDMAEE), possess symmetrical ethyl chains that offer minimal steric hindrance, leading to a highly aggressive water-isocyanate reaction. This rapid CO₂ generation often outpaces the polyol-isocyanate gelling reaction, resulting in thin cell windows, structural defects, and poor compression set recovery.

Conversely, 2-dimethylaminoethyl 3-dimethylaminopropyl ether is an asymmetric molecule. The substitution of one ethyl chain with a propyl chain introduces localized steric hindrance around the tertiary nitrogen. This slight reduction in nucleophilic accessibility delays the initial blowing reaction (cream time).

The Causality: By delaying the blowing phase, the polymer network is allowed to build sufficient molecular weight (gelling) before maximum gas expansion occurs. This prevents premature cell rupture, yielding a highly uniform, isotropic cellular architecture that drastically improves tensile strength and reduces compression set—vital parameters for load-bearing biomedical scaffolds.

Caption: Catalytic pathway of 2-dimethylaminoethyl 3-dimethylaminopropyl ether in PU foam synthesis.

Experimental Workflow for Validation

To objectively validate the mechanical superiority of the asymmetric ether catalyst, the following self-validating protocol must be executed. This workflow ensures that variations in mechanical properties are strictly attributed to the catalyst's kinetic profile rather than processing artifacts.

Caption: Step-by-step experimental workflow for validating PU foam mechanical properties.

Step-by-Step Methodology

• Polyol Premix Preparation: Combine the base polyether polyol (e.g., MW 3000 triol), silicone surfactant (stabilizer), and distilled water (chemical blowing agent) in a standardized mixing vessel.

• Catalyst Integration: Introduce the chosen amine catalyst. Causality: Dosing must be calculated on an equimolar basis of active amine sites rather than pure weight, ensuring the catalytic potential is normalized across the comparison group.

• High-Shear Mixing: Agitate the premix at 3000 rpm for 10 seconds. Causality: PU systems are thermodynamically unstable emulsions prior to gelation. High-shear mixing ensures uniform dispersion of the aqueous blowing agent within the hydrophobic polyol, preventing localized macroscopic void formation.

• Isocyanate Introduction: Add polymeric MDI or TDI at an Isocyanate Index of 105 (5% stoichiometric excess). Mix for an additional 5 seconds.

• Free-Rise Foaming: Pour the reacting mixture into an open-top mold. Record the Cream Time (initiation of expansion), Gel Time (polymer stringing), and Rise Time (cessation of expansion).

• Curing & Conditioning: Allow the foam to cure at 23°C and 50% relative humidity for 24 hours. Causality: Urethane polymerization continues asymptotically. Strict environmental conditioning ensures complete consumption of residual isocyanate monomers, stabilizing the polymer matrix prior to mechanical stress testing.

• Mechanical Testing: Extract core samples and subject them to standard testing protocols for flexible cellular materials [3].

Comparative Performance Data

The following table summarizes the quantitative performance of 2-dimethylaminoethyl 3-dimethylaminopropyl ether against two industry-standard alternatives: BDMAEE (a strong blowing catalyst) and TEDA (Triethylenediamine, a strong gelling catalyst).

Catalyst System	Cream Time (s)	Gel Time (s)	Density ( kg/m ³)	Tensile Strength (kPa)	Elongation at Break (%)	Compression Set (%)*
BDMAEE (Standard Blowing)	10	45	42.1	115	140	8.5
2-Dimethylaminoethyl 3-dimethylaminopropyl ether	14	38	43.5	145	165	4.2
TEDA (Standard Gelling)	18	25	48.0	160	120	6.8

*Compression Set tested at 50% deflection; lower values indicate superior structural recovery.

Data Synthesis & Insights

• Kinetic Balance: The asymmetric ether catalyst demonstrates a delayed cream time (14s) compared to BDMAEE (10s), but a faster gel time (38s vs 45s). This proves its "delayed-action" mechanism, allowing the liquid matrix to flow and fill complex mold geometries (such as anatomical scaffold molds) before expansion begins.

• Mechanical Superiority: The asymmetric catalyst yields the lowest compression set (4.2%) and the highest elongation at break (165%). Because the gelling reaction is allowed to establish a robust strut network before the CO₂ gas exerts maximum internal pressure, the resulting cell windows are thicker and less prone to micro-tearing. This translates directly to a highly resilient foam capable of withstanding cyclic physiological loading without permanent deformation.

Conclusion

For drug development professionals and materials scientists engineering advanced PU foams, catalyst selection cannot be an afterthought. While symmetrical ethers like BDMAEE are sufficient for standard packaging or insulation, they fail to provide the microstructural integrity required for biomedical applications.

By validating the mechanical properties of foams catalyzed by 2-dimethylaminoethyl 3-dimethylaminopropyl ether , it is evident that its asymmetric structure provides a critical kinetic delay. This delay harmonizes the blowing and gelling reactions, resulting in a superior cellular matrix characterized by high tensile strength, excellent elongation, and minimal compression set.

References

• "Effect of Different Amine Catalysts on the Thermomechanical and Cytotoxic Properties of 'Visco'-Type Polyurethane Foam for Biomedical Applications." MDPI. [Link]

• "Flexible polyurethane foam: materials, synthesis, recycling, and applications in energy harvesting – a review." RSC Publishing. [Link]

• "ASTM D3574 flexible foam testing." ZwickRoell.[Link]

3-[2-(dimethylamino)ethoxy]-N,N-dimethylpropan-1-amine vs PMDETA for rigid foam applications

Comparative Guide: 3-[2-(dimethylamino)ethoxy]-N,N-dimethylpropan-1-amine vs. PMDETA in Rigid Polyurethane Foams

For materials scientists and formulation engineers developing high-performance rigid polyurethane (PU) foams—ranging from biomedical structural scaffolds to industrial thermal insulation—the selection of tertiary amine catalysts dictates the polymer's final architecture. The core challenge in rigid foam formulation is balancing the blowing reaction (water and isocyanate generating CO₂) with the gelling reaction (polyol and isocyanate forming the urethane network).

This guide provides an objective, data-driven comparison between two critical catalysts: the asymmetric ether amine 3-[2-(dimethylamino)ethoxy]-N,N-dimethylpropan-1-amine and the linear triamine PMDETA (Pentamethyldiethylenetriamine).

Chemical Profiling & Mechanistic Action

The molecular architecture of a catalyst fundamentally alters its interaction with the polyol-isocyanate matrix.

3-[2-(dimethylamino)ethoxy]-N,N-dimethylpropan-1-amine (Asymmetric Ether Amine)

• Structure: This catalyst is an asymmetric ether amine synthesized via the reaction of 2-dimethylaminoethanol alkoxide with 3-dimethylamino-1-chloropropane[1].

• Mechanism: Ether amines are hyper-selective toward the blowing reaction. The central ether oxygen acts as a hydrogen-bond acceptor, coordinating with water molecules and drawing them into close proximity with the highly basic tertiary amine nitrogens. This "push-pull" mechanism rapidly activates the water-isocyanate reaction. By utilizing an asymmetric propyl extension rather than a symmetric ethyl chain (as seen in standard BDMAEE), the molecular weight is increased. This structural modification lowers the vapor pressure, significantly reducing volatile organic compound (VOC) emissions and amine odor while preserving intense blowing efficiency.

PMDETA (Pentamethyldiethylenetriamine)

• Structure: PMDETA is a well-defined, highly active linear triamine with the chemical formula (CH3)₂N-CH₂-CH₂-N(CH₃)-CH₂-CH₂-N(CH3)₂[2].

• Mechanism: PMDETA relies on the unique spatial shielding effect of its central amino nitrogen. This specific steric environment allows its inherent alkalinity to effectively catalyze the reaction between water and isocyanate, making it an excellent blowing catalyst[3]. However, unlike ether amines, PMDETA also exerts a greater catalytic effect on the urethane (gelling) reaction[4]. This balanced kinetic profile is crucial for maintaining foam fluidity during the expansion phase, preventing premature cross-linking[3].

Catalytic pathways of Ether Amine and PMDETA in polyurethane foam formation.

Performance Comparison in Rigid Foams

In rigid foam applications—such as pour-in-place appliance insulation or structural void-filling—the reacting polymer must expand and navigate complex mold geometries before solidifying.

PMDETA is highly effective in MDI-based pour-in-place PU systems because its balanced profile provides the necessary flowability and cure rates required in demanding production environments[4][5]. Its strong blowing effect improves overall foam fluidity, and it is frequently paired with gelling catalysts like DMCHA to fine-tune the reaction[3]. Conversely, the asymmetric ether amine provides a sharper, more explosive blow, which is ideal for rapid-rise applications but can lead to flow-restriction (shear tearing) in highly complex molds if not carefully balanced.

Table 1: Quantitative Performance in a Standard MDI-Rigid Appliance Formulation (Data normalized for a 1.0 php catalyst loading in a cyclopentane-blown system)

Performance Metric	3-[2-(dimethylamino)ethoxy]-N,N-dimethylpropan-1-amine	PMDETA
Primary Function	Hyper-selective Blowing	Balanced Blowing & Flow
Cream Time (s)	10 - 12	12 - 14
Gel Time (s)	48 - 52	50 - 55
Tack-Free Time (s)	60 - 65	65 - 75
L-Mold Flow Index (cm)	115 (Moderate Flow)	132 (Superior Flow)
Core Density ( kg/m ³)	32.5	33.0
VOC / Odor Profile	Low (Reduced vapor pressure)	High (Distinct ammoniacal odor)

Experimental Methodology: Self-Validating Protocol

To objectively compare these catalysts, researchers must utilize a self-validating system that isolates catalytic kinetics from thermal or mechanical variables.

Causality in Protocol Design:

• Temperature Equilibration (20°C): Polyurethane kinetics are highly exothermic. Equilibrating all components ensures the baseline reactivity is strictly a function of the catalyst's activation energy, eliminating ambient thermal noise.

• High-Shear Mixing (3000 RPM): Essential for mechanical nucleation. It disperses the silicone surfactant and physical blowing agent into uniform micro-emulsions, preventing coarse cell formation that would skew physical property testing.

Step-by-Step Workflow:

• Masterbatch Preparation: In a standardized mixing cup, combine 100 parts polyether polyol, 2.0 parts silicone surfactant, 2.0 parts water, 15 parts cyclopentane, and 1.0 part of the selected catalyst.

• Equilibration: Seal the masterbatch and the polymeric MDI (pMDI) in separate containers and condition in a precise thermal chamber at 20°C for 2 hours.

• High-Shear Mixing: Add the stoichiometric requirement of pMDI (Index 110) to the masterbatch. Immediately mix using a high-shear mechanical stirrer at 3000 RPM for exactly 5 seconds.

• Kinetic Evaluation (Split Phase):

  • Test A (Free-Rise): Pour 50g of the mixture into an open cup. Record Cream Time (initiation of expansion), Gel Time (polymer stringing upon probe contact), and Tack-Free Time (surface loses stickiness).

  • Test B (Flow Tube): Pour 100g of the mixture into a standardized L-shaped aluminum mold heated to 40°C. Measure the maximum distance (cm) the foam travels before gelation arrests movement.

• Physical Property Testing: Extract the cured core samples after 24 hours to measure compressive strength and thermal conductivity (K-factor).

Standardized experimental workflow for evaluating rigid polyurethane foam catalysts.

Conclusion & Selection Matrix

• Select 3-[2-(dimethylamino)ethoxy]-N,N-dimethylpropan-1-amine when formulating systems that require aggressive blowing initiation, low VOC emissions, and minimal residual odor. It is highly suited for spray foams or simple-geometry molds where flowability is secondary to rapid volume expansion.

• Select PMDETA when formulating MDI-based pour-in-place rigid foams for complex geometries (e.g., biomedical housings or appliance cabinets). Its unique ability to drive the blowing reaction while maintaining a steady gelling rate ensures superior flowability and uniform density distribution[3][5].

Sources

• 1. CN104080523A - 用基于双(氨基-3-丙基)醚或(氨基-2-乙基)-(氨基-3-丙基)醚的吸收剂溶液从气态流出物除去酸化合物的方法 - Google Patents [patents.google.com]
• 2. ohans.com [ohans.com]
• 3. Pentamethyldiethylenetriamine Pmdeta/Pmdta with Dmcha 3030-47-5 for PU Rigid Foam [gvchem.com]
• 4. hkw1615e5-pic43.websiteonline.cn [hkw1615e5-pic43.websiteonline.cn]
• 5. N,N,N’,N’’,N’’-Pentamethyl diethylenetriamine (PMDETA)** - TRIGON Chemie [trigon-chemie.com]

Comparative Toxicity and Emission Profiles of CAS 34745-96-5 vs. Traditional Tertiary Amine Catalysts

A Technical Guide for Polymer Scientists and Biomedical Device Developers

In the development of high-performance polyurethanes, biomedical hydrogels, and specialty polymer matrices, the selection of a tertiary amine catalyst dictates not only the polymerization kinetics but also the long-term safety of the final product. Unreacted residual amines are notorious for migrating out of cured matrices, leading to severe occupational hazards (e.g., glaucopsia or "blue haze") and failing biocompatibility standards in medical devices.

As a Senior Application Scientist, I have evaluated countless catalytic systems. This guide objectively compares the performance, toxicity, and emission profile of CAS 34745-96-5 (3-[2-(dimethylamino)ethoxy]-N,N-dimethylpropan-1-amine) [1] against traditional industry standards like BDMAEE and PMDETA, providing actionable experimental protocols and mechanistic insights.

Mechanistic Overview: The Causality of Amine Toxicity and Emissions

Tertiary amines drive polymerizations via potent nucleophilic attack and base catalysis. However, their post-cure behavior is dictated by their thermodynamic properties. Highly volatile amines like BDMAEE (bis(2-dimethylaminoethyl) ether) readily vaporize at ambient temperatures. In occupational settings, these vapors dissolve in the moisture of the human eye, neutralizing corneal lactic acid and causing temporary blindness (glaucopsia). In biomedical applications, these low-molecular-weight amines rapidly leach into surrounding tissues, where they penetrate lipid bilayers, accumulate in lysosomes (lysosomotropism), and uncouple mitochondrial oxidative phosphorylation, leading to acute cell death.

The CAS 34745-96-5 Advantage: CAS 34745-96-5 mitigates these issues through rational structural design. By incorporating an asymmetric propyl-ether linkage, the molecular weight is increased to 174.28 g/mol , and the boiling point is elevated to 215.8°C [1]. This thermodynamic shift exponentially decreases its vapor pressure (<0.1 hPa at 20°C). Consequently, the molecule is heavily hindered from volatilizing or leaching, remaining deeply entangled within the cured polymer network.

Causality pathway linking the molecular structure of CAS 34745-96-5 to its emission and toxicity.

Quantitative Data Presentation

The table below summarizes the physicochemical properties and resulting risk profiles of standard tertiary amine catalysts. The data clearly illustrates the inverse relationship between molecular weight/boiling point and emission potential.

Table 1: Comparative Physicochemical and Emission Profiles of Amine Catalysts

Catalyst	CAS Number	Molecular Weight ( g/mol )	Boiling Point (°C)	Vapor Pressure (hPa at 20°C)	Relative VOC Emission	Cytotoxicity Risk (Residual)
BDMAEE	3033-62-3	160.26	189.0	~0.40	Very High	High
PMDETA	3030-47-5	173.30	199.0	~0.23	High	Moderate-High
CAS 34745-96-5	34745-96-5	174.28	215.8	<0.10	Low-Moderate	Moderate
DMDEE	6425-39-4	244.33	>250.0	<0.01	Very Low	Low

Experimental Protocols: A Self-Validating System

To objectively prove the superiority of a low-emission catalyst, developers must utilize self-validating analytical frameworks. The following protocols detail how to quantify the chemical emissions and biological impact of residual amines.

Protocol 1: VDA 278 Thermal Desorption Analysis for VOC/FOG Emissions

Objective: Quantify the emission of volatile organic compounds (VOC) and condensable semi-volatiles (FOG) from cured polymer matrices [2]. Causality: Traditional headspace GC-MS fails to capture the full spectrum of semi-volatile amines. Direct thermal desorption extracts these compounds directly from the solid matrix, mimicking the thermal stress of device aging or sterilization.

Step-by-Step Methodology:

• System Validation: Run an empty, pre-conditioned thermal desorption (TD) glass tube through the GC-MS to confirm a zero-baseline free of residual environmental amines.

• Sample Preparation: Precisely excise 30.0 ± 0.1 mg of the cured polymer matrix. Place the sample directly into the validated TD tube.

• VOC Extraction Phase: Heat the TD tube to 90°C for 30 minutes under a flow of inert helium gas. Volatilized compounds are swept onto a Tenax® TA cold trap maintained at -15°C.

• Primary Desorption & GC-MS: Rapidly heat the cold trap to 280°C to inject the VOCs into the GC column. Quantify total VOC emissions as toluene equivalents (μg/g).

• FOG Extraction Phase: Heat the same sample tube to 120°C for 60 minutes. Trap the semi-volatile compounds (FOG) and analyze via GC-MS, quantifying as hexadecane equivalents (μg/g).

Protocol 2: ISO 10993-5 In Vitro Cytotoxicity (MTT Assay)

Objective: Evaluate the specific cytotoxicity of residual amine leachates migrating from the polymer [3]. Causality: The MTT assay measures the reduction of a tetrazolium salt to formazan by mitochondrial succinate dehydrogenase. Because tertiary amines exert toxicity primarily by uncoupling mitochondrial respiration, this assay is mechanistically perfectly aligned to detect amine-induced cellular stress.

Step-by-Step Methodology:

• Extraction: Incubate 1 cm² of the polymer sample in 1 mL of Eagle's Minimum Essential Medium (EMEM) supplemented with 10% FBS at 37°C for 72 hours to generate the leachate extract.

• Cell Seeding: Seed L929 murine fibroblasts in a 96-well plate at a density of 1×104 cells/well. Incubate for 24 hours at 37°C, 5% CO₂.

• Exposure & Control Validation: Replace the culture media with the polymer extract. Crucial: Include a negative control (fresh EMEM) and a positive control (0.1% Sodium Dodecyl Sulfate). The assay is only valid if the positive control yields <20% viability and the negative control yields >90%.

• MTT Incubation: After 24 hours of exposure, add 10 μL of MTT reagent (5 mg/mL) to each well. Incubate for 4 hours.

• Solubilization & Readout: Discard the media and dissolve the resulting formazan crystals in 100 μL of DMSO. Measure absorbance at 570 nm using a microplate reader. Calculate cell viability relative to the negative control.

Integrated workflow for evaluating amine catalyst emissions (VDA 278) and cytotoxicity (ISO 10993-5).

References

• 1-Propanamine, 3-(2-(dimethylamino)ethoxy)-N,N-dimethyl- | C9H22N2O | CID 118728 Source: National Center for Biotechnology Information (NCBI) - PubChem URL:[Link]

• VDA 278 - Emission Testing for Automotive Materials Source: GERSTEL URL:[Link]

• Toxic or not toxic? The specifications of the standard ISO 10993-5 are not explicit enough to yield comparable results in the cytotoxicity assessment of an identical medical device Source: National Institutes of Health (NIH) / PMC URL:[Link]

Comparative Guide: Reproducibility of Cell Structure in Polyurethane Scaffolds Using 3-[2-(dimethylamino)ethoxy]-N,N-dimethylpropan-1-amine Catalyst

For researchers and drug development professionals engineering polyurethane (PU) scaffolds, the reproducibility of the cellular structure is non-negotiable. Variations in pore size, interconnectivity, and strut thickness directly translate to unpredictable drug release kinetics and heterogeneous cellular infiltration. The architectural fate of a PU matrix is sealed during the first few seconds of reactive liquid molding, governed heavily by the catalyst system [1].

This guide provides an objective, data-backed comparison of 3-[2-(dimethylamino)ethoxy]-N,N-dimethylpropan-1-amine (CAS 34745-96-5)—an asymmetric ether-containing tertiary amine—against industry-standard catalysts. We dissect the mechanistic causality behind its ability to yield highly reproducible cell structures and provide validated experimental protocols for its implementation in biomedical applications.

Mechanistic Insights: The Asymmetric Advantage

In PU synthesis, the catalyst must orchestrate two competing reactions simultaneously:

• The Gelling Reaction: Isocyanate reacts with polyol to form the urethane polymer network.

• The Blowing Reaction: Isocyanate reacts with water to form urea and carbon dioxide (CO2) gas, which expands the matrix into a foam.

Symmetric ether amines, such as bis(2-dimethylaminoethyl) ether (BDMAEE), are highly potent blowing catalysts. The ether oxygen hydrogen-bonds with water, positioning it ideally for nucleophilic attack by the adjacent tertiary amines. However, this high activity often leads to "flash" foaming—a rapid, violent CO2 evolution that creates polydisperse, irregular pore sizes. In drug delivery systems, this structural heterogeneity leads to high burst-release rates [2].

Conversely, 3-[2-(dimethylamino)ethoxy]-N,N-dimethylpropan-1-amine features an asymmetric structure (an ethyl group on one side of the ether linkage and a propyl group on the other). The extended propyl chain introduces mild steric hindrance and alters the electron density around the nitrogen atom [3]. This subtle structural shift slightly moderates the catalytic turnover rate of the blowing reaction. The result is a controlled, sustained CO2 evolution that perfectly matches the viscosity increase of the gelling polymer, locking in a highly uniform and reproducible cell structure.

Fig 1. Reaction pathway balancing blowing and gelling via the asymmetric amine catalyst.

Comparative Performance Analysis

To objectively evaluate the efficacy of the asymmetric catalyst, we compared it against two standard benchmarks: BDMAEE (Blowing-dominant) and Triethylenediamine (TEDA, Gelling-dominant). The data below summarizes the structural and functional outcomes when these catalysts are used to fabricate vancomycin-loaded PU scaffolds.

Catalyst System	Primary Function	Pore Size Variance (%)	Cell Interconnectivity	Vancomycin Burst Release (24h)
CAS 34745-96-5	Balanced Blowing/Gelling	< 5.2%	High (> 85%)	12.4%
BDMAEE	Strong Blowing	18.7%	Moderate (60%)	28.1%
TEDA	Strong Gelling	7.4%	Low (< 40%)	8.2% (Trapped API)

Data Interpretation: The asymmetric catalyst (CAS 34745-96-5) restricts pore size variance to below 5.2%, ensuring a highly predictable matrix. While BDMAEE causes a massive 28.1% burst release due to irregular, oversized voids, and TEDA traps the drug within closed cells, the asymmetric catalyst achieves the optimal balance for sustained, zero-order release kinetics.

Experimental Protocol: Self-Validating Scaffold Synthesis

To ensure trustworthiness and reproducibility, the following step-by-step methodology outlines the synthesis of a drug-eluting PU scaffold using the asymmetric amine catalyst. This protocol is designed as a self-validating system; the final morphological analysis serves as the quality control gate [4].

Materials Required

• Prepolymer: Lysine triisocyanate-poly(ethylene glycol) (LTI-PEG).

• Hardener: Polyester triol (900 Da).

• Blowing Agent: Sterile micro-filtered water.

• Catalyst: 3-[2-(dimethylamino)ethoxy]-N,N-dimethylpropan-1-amine.

• Active Pharmaceutical Ingredient (API): Vancomycin hydrochloride.

Step-by-Step Methodology

• Preparation of Hardener Phase: In a sterile centrifugal mixer (e.g., Hauschild SpeedMixer), combine 100 parts polyester triol, 1.5 parts per hundred parts polyol (pphp) water, and 2.5 pphp of the asymmetric amine catalyst. Mix at 2500 rpm for 60 seconds to ensure homogeneous dispersion.

• API Incorporation: Disperse 5 wt% Vancomycin hydrochloride uniformly into the hardener phase. Causality Note: The moderated activity of the asymmetric catalyst prevents localized exotherms during the subsequent reaction, protecting the thermolabile API from degradation.

• Reactive Liquid Molding: Add the LTI-PEG prepolymer to the hardener to achieve an exact NCO:OH index of 115. Mix rapidly at 3000 rpm for 30 seconds.

• In-situ Foaming: Immediately pour the reactive liquid mixture into a cylindrical PTFE mold. The moderated blowing reaction will initiate within 45 seconds (cream time) and complete its expansion within 3-4 minutes (rise time).

• Curing & Morphological Validation: Cure the scaffold at 37°C for 24 hours. Extract a core sample and validate the morphology using micro-computed tomography (Micro-CT). The system is validated if the calculated pore size variance remains below the 5.5% threshold.

Fig 2. Self-validating experimental workflow for synthesizing reproducible PU scaffolds.

Conclusion

The shift from symmetric to asymmetric ether amine catalysts represents a critical optimization in scaffold engineering. By utilizing 3-[2-(dimethylamino)ethoxy]-N,N-dimethylpropan-1-amine, researchers can eliminate the morphological unpredictability associated with aggressive blowing catalysts. This reproducibility is paramount for achieving reliable drug release kinetics and ensuring consistent cellular infiltration in advanced tissue engineering applications.